NPS-1034

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of NPS-1034 in Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

NPS-1034 is a potent, orally bioavailable small molecule inhibitor targeting the receptor tyrosine kinases (RTKs) MET and AXL. In the context of non-small cell lung cancer (NSCLC), particularly in tumors that have developed resistance to Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), NPS-1034 demonstrates significant anti-tumor activity. Resistance to EGFR TKIs, such as gefitinib and erlotinib, frequently arises from the activation of bypass signaling pathways, with MET amplification and AXL activation being two of the most clinically relevant mechanisms. NPS-1034's dual inhibitory action on these two key "escape" pathways allows it to re-sensitize resistant tumors to EGFR inhibition and suppress tumor growth. This document provides a comprehensive overview of the mechanism of action, preclinical efficacy, and experimental methodologies related to NPS-1034 in NSCLC.

Core Mechanism of Action in NSCLC

The primary mechanism of action of NPS-1034 in NSCLC is the dual inhibition of MET and AXL kinase activity.[1][2][3] In EGFR-mutant NSCLC, tumor cells are initially sensitive to EGFR TKIs. However, acquired resistance often develops through mechanisms that reactivate downstream pro-survival signaling independently of EGFR.

1. Overcoming MET-Driven Resistance: In a subset of patients, resistance is driven by the amplification of the MET gene, leading to overexpression and constitutive activation of the MET receptor. This activation of MET signaling bypasses the EGFR blockade and reactivates critical downstream pathways like the PI3K/Akt and MAPK/ERK pathways, promoting cell survival and proliferation.[2][4] NPS-1034 directly inhibits MET phosphorylation, thereby shutting down this bypass track. In preclinical models of gefitinib-resistant NSCLC with MET amplification (HCC827/GR), the combination of NPS-1034 and gefitinib synergistically inhibits cell proliferation and induces apoptosis.[2][3]

2. Overcoming AXL-Driven Resistance: Another significant mechanism of acquired resistance is the activation of AXL, a member of the TAM (Tyro3, Axl, Mer) family of RTKs.[1][2] Overexpression and activation of AXL can also lead to the reactivation of PI3K/Akt and MAPK signaling, rendering EGFR TKIs ineffective.[1] NPS-1034 has been shown to be highly effective in NSCLC models where resistance is mediated by AXL activation (HCC827/ER).[2][3] Furthermore, in complex resistance scenarios, such as in the H820 cell line which harbors both an EGFR T790M resistance mutation and MET amplification, AXL is also found to be activated and plays a major role in maintaining resistance. In these cells, treatment with NPS-1034 in combination with an EGFR-TKI effectively controls cell growth.[2][3][4]

3. Inhibition of ROS1 Fusion-Driven NSCLC: Beyond the EGFR-TKI resistance setting, NPS-1034 has also demonstrated potent activity against NSCLC driven by ROS1 rearrangements. It inhibits ROS1 kinase activity and the proliferation of ROS1-positive cancer cells (HCC78), suggesting a broader applicability in different molecular subtypes of NSCLC.[2][4][5] Preclinical data indicates that NPS-1034 may be more potent at inhibiting ROS1 activity than crizotinib.[2][5]

Data Presentation

Table 1: In Vitro Kinase Inhibitory Activity of NPS-1034

Target Kinase	IC₅₀ (nM)	Source
AXL	10.3	[6]
MET (c-Met)	48	[6]

IC₅₀: The half maximal inhibitory concentration, a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Table 2: Cellular Activity of NPS-1034 in NSCLC Cell Lines

Cell Line	Key Features	Resistance Mechanism	NPS-1034 Effect	Source
HCC827/GR	EGFR exon 19 del	Gefitinib-Resistant; MET Amplification	Synergistically inhibits proliferation and induces cell death with gefitinib.	[2][3]
HCC827/ER	EGFR exon 19 del	Erlotinib-Resistant; AXL Activation	Overcomes erlotinib resistance, especially in combination therapy.	[2][3]
H820	EGFR exon 19 del, T790M	EGFR-TKI Resistant; MET Amplification & AXL Activation	Enhances sensitivity to EGFR-TKIs; combined treatment suppresses downstream signaling and induces cell death.	[2][3][4]
HCC78	SLC34A2-ROS1 fusion	N/A (ROS1-driven)	Inhibits cell proliferation and ROS1 kinase activity.	[2][3]

Table 3: Summary of In Vivo Efficacy of NPS-1034

Xenograft Model	Treatment Groups	Key Findings	Source
HCC827/GR	- Vehicle Control- Gefitinib alone- NPS-1034 alone (10 mg/kg, p.o.)- Gefitinib + NPS-1034	- Single agents showed slight tumor growth decrease.- Combination treatment resulted in substantial and significant tumor growth inhibition.- Combination treatment increased apoptosis (TUNEL assay) and decreased proliferation (Ki-67 staining) in tumors.	[1][6][7]

Signaling Pathway Visualizations

Caption: NPS-1034 action in MET-driven EGFR-TKI resistance.

Caption: NPS-1034 action in AXL-driven EGFR-TKI resistance.

Experimental Protocols

The following are summaries of key experimental methodologies used to characterize the mechanism of action of NPS-1034.

Cell Viability (MTT) Assay

• Objective: To determine the effect of NPS-1034, alone or in combination with other drugs, on the proliferation and viability of NSCLC cell lines.

• Protocol:

  • Cells (e.g., HCC827/GR, HCC827/ER, H820) are seeded at a density of 0.5 x 10⁴ cells per well in 96-well plates and allowed to adhere overnight.

  • The culture medium is replaced with a medium containing 1% Fetal Bovine Serum (FBS) and varying concentrations of the test compounds (e.g., NPS-1034, gefitinib, erlotinib).

  • Plates are incubated for 72 hours.

  • Following incubation, 15 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL) is added to each well, and the plates are incubated for an additional 4 hours to allow for formazan crystal formation.

  • The formazan crystals are solubilized by adding 100 µL of a 10% (w/v) SDS solution and incubating for 24 hours.

  • The absorbance at 595 nm is measured using a microplate reader to quantify cell viability.[6]

Western Blotting

• Objective: To assess the phosphorylation status and total protein levels of key signaling molecules (e.g., MET, AXL, Akt, ERK, ROS1) following treatment with NPS-1034.

• Protocol:

  • NSCLC cells are treated with specified concentrations of NPS-1034 and/or EGFR-TKIs for a designated period (e.g., 3, 24 hours).

  • Cells are lysed, and protein concentrations are determined using a standard assay (e.g., BCA assay).

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF membrane.

  • The membrane is blocked and then incubated with primary antibodies specific for the proteins of interest (e.g., anti-p-MET, anti-MET, anti-p-AXL, anti-AXL, anti-p-Akt, anti-Akt, etc.).

  • After washing, the membrane is incubated with a corresponding horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Study

• Objective: To evaluate the anti-tumor efficacy of NPS-1034 in a living organism.

• Protocol:

  • Six-week-old female SCID (Severe Combined Immunodeficiency) mice are used.

  • HCC827/GR cells are injected subcutaneously into the flank of each mouse to establish tumors.

  • When tumors reach a palpable size, mice are randomized into treatment groups (e.g., vehicle control, gefitinib, NPS-1034, combination).

  • NPS-1034 is administered orally (p.o.) at a specified dose (e.g., 10 mg/kg) daily. Gefitinib is also administered according to its established protocol.

  • Tumor dimensions (length and width) are measured regularly (e.g., every 2-3 days) with calipers, and tumor volume is calculated using the formula: (width² x length) / 2.

  • At the end of the study, tumors are excised for further analysis, such as immunohistochemistry (IHC) for Ki-67 (proliferation marker) and TUNEL (apoptosis marker).[1][7]

Caption: General workflow for preclinical evaluation of NPS-1034.

Conclusion

NPS-1034 is a targeted therapeutic agent with a clear and potent mechanism of action against key drivers of acquired resistance in EGFR-mutant NSCLC. By dually inhibiting the MET and AXL receptor tyrosine kinases, it effectively abrogates the bypass signaling pathways that render EGFR TKIs ineffective. Furthermore, its activity against ROS1-rearranged NSCLC highlights its potential as a multi-targeted agent. The robust preclinical data, supported by detailed in vitro and in vivo studies, establishes a strong rationale for the clinical development of NPS-1034 as both a combination therapy to overcome TKI resistance and a potential monotherapy in other molecularly defined NSCLC subtypes.

References

• 1. MET and AXL Inhibitor NPS-1034 Exerts Efficacy against Lung Cancer Cells Resistant to EGFR Kinase Inhibitors Because of MET or AXL Activation | Cancer Research | American Association for Cancer Research [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. selleckchem.com [selleckchem.com]
• 7. cancerres.aacrjournals.org [cancerres.aacrjournals.org]

Downstream Effects of NPS-1034 on PI3K/Akt Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

NPS-1034 is a potent, orally bioavailable dual inhibitor of the receptor tyrosine kinases (RTKs) c-Met (MET) and AXL.[1][2] Dysregulation of c-Met and AXL signaling is implicated in various cancers, promoting tumor growth, metastasis, and drug resistance. These RTKs are key upstream activators of the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, a critical cascade regulating cell survival, proliferation, and metabolism. This technical guide provides an in-depth analysis of the downstream effects of NPS-1034 on the PI3K/Akt pathway, summarizing key quantitative data, detailing experimental protocols, and visualizing the underlying molecular interactions. The preclinical status of NPS-1034 positions it as a compound of interest for further investigation in oncology drug development.[1]

Mechanism of Action: Inhibition of Upstream RTKs

NPS-1034 exerts its effects by targeting the catalytic activity of c-Met and AXL. By binding to the ATP-binding pocket of these kinases, NPS-1034 prevents their autophosphorylation and subsequent activation. This blockade of upstream signaling is the initiating event that leads to the modulation of downstream pathways, most notably the PI3K/Akt cascade.[3][4]

Quantitative Inhibition Data

The inhibitory potency of NPS-1034 against its primary targets has been determined through in vitro kinase assays.

Target	IC50 (nM)
c-Met	48
AXL	10.3
Table 1: In vitro inhibitory concentrations (IC50) of NPS-1034 against c-Met and AXL kinases.[1][2]

Downstream Effects on the PI3K/Akt Signaling Pathway

The inhibition of c-Met and AXL by NPS-1034 directly translates to the attenuation of the PI3K/Akt signaling pathway. Activated c-Met and AXL phosphorylate and activate PI3K, which in turn converts phosphatidylinositol (4,5)-bisphosphate (PIP2) to phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 serves as a docking site for Akt (also known as Protein Kinase B) and its upstream kinase, PDK1, leading to the phosphorylation and activation of Akt. NPS-1034, by inhibiting the initial RTK activation, leads to a dose-dependent decrease in the phosphorylation of key downstream effectors, including Akt itself.[3][5]

Signaling Pathway Diagram

Caption: NPS-1034 inhibits c-Met and AXL, blocking PI3K/Akt signaling.

Quantitative Effects on Cell Viability

The inhibitory effects of NPS-1034 on the PI3K/Akt pathway culminate in reduced cell viability and proliferation in cancer cell lines with activated c-Met or AXL signaling.

Cell Line	Cancer Type	Key Mutation/Activation	NPS-1034 IC50 (µM)
MKN45	Gastric Cancer	c-Met Amplification	0.1127
SNU638	Gastric Cancer	c-Met Amplification	0.1903
HCC827/GR	NSCLC	EGFR mutant, c-Met Amplification	>10 (synergistic with gefitinib)
HCC827/ER	NSCLC	EGFR mutant, AXL Activation	>10 (synergistic with erlotinib)
Table 2: Cell viability IC50 values for NPS-1034 in various cancer cell lines.[1][2]

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is representative for assessing the effect of NPS-1034 on cancer cell proliferation.

Workflow Diagram

Caption: Workflow for a typical MTT cell viability assay.

Methodology

• Cell Plating: Seed cells (e.g., 0.5 x 10^4 cells/well) in 96-well plates and allow them to adhere overnight.[1][2]

• Drug Treatment: Expose cells to a serial dilution of NPS-1034 in a medium containing 1% FBS for 72 hours.[1][2]

• MTT Addition: Add 15 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.[1][2]

• Solubilization: Add 100 µL of a 10% (w/v) SDS solution to each well to solubilize the formazan crystals.[1]

• Absorbance Reading: Measure the absorbance at 595 nm using a microplate reader.[1]

Western Blotting for PI3K/Akt Pathway Proteins

This protocol provides a framework for assessing the phosphorylation status of Akt and other pathway components.

Methodology

• Cell Lysis: Treat cells with NPS-1034 for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (e.g., 20-40 µg) on a 10% SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-Akt (Ser473), total Akt, phospho-mTOR, total mTOR, and a loading control (e.g., β-actin or GAPDH) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Densitometry: Quantify the band intensities to determine the relative changes in protein phosphorylation.

Summary and Future Directions

NPS-1034 effectively inhibits the PI3K/Akt signaling pathway by targeting the upstream receptor tyrosine kinases c-Met and AXL. This inhibition leads to decreased phosphorylation of Akt and a subsequent reduction in cancer cell viability. The preclinical data strongly support the mechanism of action of NPS-1034 and its potential as an anti-cancer therapeutic, particularly in tumors with aberrant c-Met or AXL signaling.

Further research should focus on obtaining more granular quantitative data on the effects of NPS-1034 on a wider range of downstream PI3K/Akt effectors, including mTOR and its substrates. In vivo studies in relevant tumor models are crucial to validate these in vitro findings. As NPS-1034 is currently in the preclinical stage, future clinical trials will be necessary to determine its safety and efficacy in human patients.[1]

References

• 1. NPS-1034 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. Quantitative analysis of Akt phosphorylation and activity in response to EGF and insulin treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model | MDPI [mdpi.com]

The Dual MET/AXL Inhibitor NPS-1034: A Strategy to Overcome EGFR-TKI Resistance in Non-Small Cell Lung Cancer

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The development of epidermal growth factor receptor (EGFR) tyrosine kinase inhibitors (TKIs) has revolutionized the treatment of non-small cell lung cancer (NSCLC) in patients harboring activating EGFR mutations. However, the efficacy of these targeted therapies is often limited by the emergence of acquired resistance. A significant mechanism of this resistance is the activation of bypass signaling pathways that allow cancer cells to circumvent the effects of EGFR blockade. Two key receptor tyrosine kinases, MET and AXL, have been identified as major drivers of this resistance. NPS-1034, a potent dual inhibitor of both MET and AXL, has emerged as a promising therapeutic agent to overcome EGFR-TKI resistance. This technical guide provides an in-depth overview of the preclinical data, mechanism of action, and experimental protocols related to the role of NPS-1034 in surmounting this clinical challenge.[1][2][3]

Mechanism of Action: Overcoming Bypass Signaling

Acquired resistance to EGFR-TKIs, such as gefitinib and erlotinib, frequently involves the activation of alternative signaling pathways that reactivate critical downstream pro-survival cascades, primarily the PI3K/Akt and MAPK/ERK pathways. NPS-1034 directly targets two of the most clinically relevant bypass tracks:

• MET Amplification: In some resistant tumors, the MET gene is amplified, leading to overexpression and constitutive activation of the MET receptor. This results in the phosphorylation of its downstream effectors, including Akt, thereby promoting cell survival despite the inhibition of EGFR.[4]

• AXL Activation: Increased expression and activation of the AXL receptor tyrosine kinase represents another significant mechanism of resistance. AXL activation, often triggered by its ligand Gas6, can also lead to the sustained activation of the PI3K/Akt and MAPK/ERK pathways, rendering EGFR-TKIs ineffective.[1][5]

NPS-1034's dual inhibitory activity against both MET and AXL effectively shuts down these escape routes. By blocking these bypass signals, NPS-1034 restores the sensitivity of resistant cancer cells to EGFR-TKIs, leading to synergistic anti-tumor effects.[2][3]

Figure 1: NPS-1034 Mechanism of Action. This diagram illustrates how NPS-1034 overcomes EGFR-TKI resistance by inhibiting the MET and AXL bypass signaling pathways, thereby blocking downstream pro-survival signals.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies evaluating NPS-1034.

Target	NPS-1034 IC50 (nM)
MET	48
AXL	10.3
Table 1: In Vitro Kinase Inhibitory Activity of NPS-1034. IC50 values represent the concentration of NPS-1034 required to inhibit 50% of the kinase activity of MET and AXL.

Cell Line	Parental/Resistant	Resistance Mechanism	Gefitinib IC50 (µM)	Erlotinib IC50 (µM)
HCC827	Parental	-	0.0043 - 0.08	0.003 - 0.447
HCC827/GR	Gefitinib-Resistant	MET Amplification	> 4 - 26.53	> 5
HCC827/ER	Erlotinib-Resistant	AXL Activation	> 5	10.476
Table 2: EGFR-TKI IC50 Values in Parental and Resistant NSCLC Cell Lines. [2][4][6][7][8][9][10][11][12] The data demonstrates the significant increase in resistance to gefitinib and erlotinib in the HCC827/GR and HCC827/ER cell lines compared to the parental HCC827 line.

Cell Line	Treatment	Combination Index (CI)	Interpretation
HCC827/GR	Gefitinib + NPS-1034	< 1	Synergistic
Table 3: Synergistic Effect of NPS-1034 and Gefitinib in Resistant Cells. [4][13] A Combination Index (CI) of less than 1 indicates a synergistic interaction between the two drugs, meaning the combined effect is greater than the sum of their individual effects.

Treatment Group	Tumor Growth Inhibition
Vehicle Control	-
Gefitinib alone	Minimal
NPS-1034 (10 mg/kg, p.o.) alone	Moderate
Gefitinib + NPS-1034	Significant
Table 4: In Vivo Efficacy of NPS-1034 in an HCC827/GR Xenograft Model. [4] This table qualitatively summarizes the anti-tumor activity of NPS-1034 alone and in combination with gefitinib in a mouse model of gefitinib-resistant NSCLC.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of these findings.

Establishment of EGFR-TKI Resistant Cell Lines (HCC827/GR and HCC827/ER)

• Cell Culture: The parental human NSCLC cell line HCC827 is cultured in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Induction of Resistance: To generate gefitinib-resistant (HCC827/GR) or erlotinib-resistant (HCC827/ER) cells, the parental HCC827 cells are continuously exposed to stepwise increasing concentrations of the respective EGFR-TKI over a period of several months. The initial concentration is typically near the IC20, and the final concentration can reach up to 1-5 µM.

• Maintenance of Resistant Phenotype: The established resistant cell lines are maintained in culture medium containing a maintenance dose of the corresponding EGFR-TKI to ensure the stability of the resistant phenotype.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 103 cells per well and allowed to attach overnight.

• Drug Treatment: The following day, the cells are treated with various concentrations of NPS-1034, EGFR-TKI, or a combination of both.

• Incubation: The plates are incubated for 72 hours at 37°C.

• MTT Addition: 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.

• Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader. The IC50 values are calculated using appropriate software (e.g., GraphPad Prism).

Figure 2: Cell Viability (MTT) Assay Workflow. A flowchart detailing the key steps of the MTT assay used to determine the cytotoxic effects of NPS-1034.

Western Blot Analysis

• Cell Lysis: Cells are washed with ice-cold PBS and lysed in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Protein concentration is determined using a BCA protein assay kit.

• SDS-PAGE: Equal amounts of protein (20-30 µg) are separated by SDS-polyacrylamide gel electrophoresis.

• Transfer: Proteins are transferred to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies overnight at 4°C. Key primary antibodies include those against p-MET, MET, p-AXL, AXL, p-Akt, Akt, p-ERK, ERK, and a loading control such as GAPDH or β-actin.

• Secondary Antibody Incubation: The membrane is washed with TBST and incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: The signal is detected using an enhanced chemiluminescence (ECL) detection system.

siRNA-Mediated Gene Knockdown

• siRNA Design: Small interfering RNAs (siRNAs) targeting MET and AXL, along with a non-targeting control siRNA, are synthesized.

• Transfection: Cells are seeded in 6-well plates and transfected with the siRNAs using a lipid-based transfection reagent according to the manufacturer's protocol.

• Incubation: The cells are incubated for 48-72 hours to allow for target gene knockdown.

• Verification of Knockdown: The efficiency of gene silencing is confirmed by Western blot analysis or qRT-PCR.

• Functional Assays: Following confirmation of knockdown, the cells are used in functional assays, such as cell viability or migration assays, to assess the impact of MET or AXL silencing on the resistant phenotype.

In Vivo Xenograft Studies

• Animal Model: Severe combined immunodeficient (SCID) or nude mice are used.

• Tumor Cell Implantation: HCC827/GR cells (typically 5 x 106 cells in a mixture of media and Matrigel) are subcutaneously injected into the flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm3). Tumor volume is measured regularly (e.g., twice weekly) using calipers and calculated using the formula: (length x width2)/2.

• Treatment: Once tumors reach the desired size, mice are randomized into treatment groups: vehicle control, EGFR-TKI alone, NPS-1034 alone (e.g., 10 mg/kg, administered orally), and the combination of EGFR-TKI and NPS-1034.

• Endpoint: The study is terminated when tumors in the control group reach a predetermined size or after a specified duration of treatment. Tumors are then excised, weighed, and may be used for further analysis (e.g., immunohistochemistry or Western blotting).

Conclusion

NPS-1034 represents a rational and effective strategy to combat acquired resistance to EGFR-TKIs in NSCLC. By dually targeting the MET and AXL bypass signaling pathways, NPS-1034 restores sensitivity to EGFR inhibition, leading to synergistic anti-tumor activity. The preclinical data strongly support the continued investigation of NPS-1034, both as a single agent and in combination with EGFR-TKIs, for the treatment of this challenging patient population. The detailed experimental protocols provided in this guide are intended to facilitate further research and development in this promising area of oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. HIF-1 Inhibitor YC-1 Reverses the Acquired Resistance of EGFR-Mutant HCC827 Cell Line with MET Amplification to Gefitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Acquired Resistance to EGFR Inhibitors Is Associated with a Manifestation of Stem cell–like Properties in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Glycyrol Alone or in Combination with Gefitinib Is Effective against Gefitinib-Resistant HCC827GR Lung Cancer Cells [mdpi.com]
• 10. Sequentially administrated of pemetrexed with icotinib/erlotinib in lung adenocarcinoma cell lines in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 11. crownbio.com [crownbio.com]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Crosstalk between protein kinases AKT and ERK1/2 in human lung tumor-derived cell models [frontiersin.org]

An In-depth Technical Guide on the Structural Activity Relationship and Pharmacology of NPS-1034

Disclaimer: As of late 2025, detailed structural activity relationship (SAR) studies involving a series of systematically modified analogs of NPS-1034 are not extensively available in the public domain. This guide provides a comprehensive overview of the known pharmacological properties of NPS-1034, its mechanism of action, and discusses potential SAR insights based on related chemical scaffolds.

Executive Summary

NPS-1034 is a potent dual inhibitor of the receptor tyrosine kinases (RTKs) MET and AXL.[1][2][3][4] It has demonstrated significant anti-proliferative and pro-apoptotic activity in various cancer cell lines and in vivo models, particularly in tumors where MET or AXL signaling is dysregulated.[1][5][6][7][8][9] This document serves as a technical guide for researchers and drug development professionals, summarizing the quantitative biological data, detailing experimental methodologies, and illustrating the key signaling pathways and experimental workflows associated with NPS-1034.

Core Pharmacology of NPS-1034

NPS-1034 exhibits its anticancer effects by targeting key signaling nodes involved in tumor growth, survival, and metastasis.

Mechanism of Action

NPS-1034 is a dual inhibitor targeting both MET and AXL kinases.[1][2][3][4] The activation of MET by its ligand, hepatocyte growth factor (HGF), or through gene amplification, leads to the stimulation of downstream pathways such as PI3K/Akt and MAPK/Erk, promoting cell proliferation and survival.[1] Similarly, AXL activation is a known mechanism of resistance to other targeted therapies, like EGFR inhibitors.[9][10][11] By inhibiting the phosphorylation of both MET and AXL, NPS-1034 effectively blocks these downstream signals.[1][2] Recent studies have also identified TNFRSF1A as another potential target inhibited by NPS-1034, suggesting a broader mechanism of action that includes modulation of the TNF signaling pathway.[5][6][8]

Kinase Inhibitory Profile

NPS-1034 has been evaluated for its inhibitory activity against a panel of kinases, demonstrating high potency for AXL and MET.

Target Kinase	IC50 (nM)	Assay Type
AXL	10.3	Cell-free
MET	48	Cell-free
ROS1	-	Active

Data sourced from multiple references.[1][2][3][4]

In addition to its primary targets, NPS-1034 has shown inhibitory activity against other kinases at higher concentrations, including CSF1R, DDR, FLT3, KIT, and MERTK.[12]

In Vitro Cellular Activity

The antiproliferative effects of NPS-1034 have been documented across a range of cancer cell lines, with particular efficacy in those with MET or AXL activation.

Cell Line	Cancer Type	Key Genetic Feature(s)	IC50 (nM)
MKN45	Gastric Cancer	MET Amplification	112.7
SNU638	Gastric Cancer	MET Amplification	190.3
HCC827/GR	Non-Small Cell Lung Cancer	MET Amplification	-
HCC827/ER	Non-Small Cell Lung Cancer	AXL Activation	-
HCC78	Non-Small Cell Lung Cancer	ROS1 Rearrangement	-
A498	Renal Cell Carcinoma	-	-
786-0	Renal Cell Carcinoma	-	-
Caki-1	Renal Cell Carcinoma	-	-

Data sourced from multiple references.[1][2][3][4]

NPS-1034 has been shown to overcome resistance to EGFR tyrosine kinase inhibitors (TKIs) like gefitinib and erlotinib in non-small cell lung cancer (NSCLC) cells where resistance is driven by MET or AXL activation.[9][10][11]

Signaling Pathways and Experimental Workflows

Visualizing the biological context and experimental design is crucial for understanding the action and evaluation of NPS-1034.

NPS-1034 Inhibition of MET/AXL Signaling

NPS-1034 inhibits MET and AXL phosphorylation.

In Vitro Cell Viability Workflow

Standard workflow for assessing cell viability.

Experimental Protocols

Detailed and reproducible methodologies are fundamental to scientific research.

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of NPS-1034 on cancer cell lines.[1][2][3]

• Cell Plating: Cancer cells are seeded into 96-well sterile plates at a density of 0.5 x 10⁴ cells per well and allowed to attach overnight in a humidified incubator at 37°C with 5% CO₂.[1][3]

• Compound Treatment: The following day, the medium is replaced with fresh medium containing 1% FBS and varying concentrations of NPS-1034. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for 72 hours.[1][3]

• MTT Addition: After the incubation period, 15 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for an additional 4 hours.[1][3]

• Solubilization: 100 µL of a 10% (w/v) SDS solution is added to each well to solubilize the formazan crystals. The plates are left for 24 hours at room temperature in the dark.[1][3]

• Data Acquisition: The absorbance is measured at 595 nm using a microplate spectrophotometer. Cell viability is expressed as a percentage relative to the vehicle-treated control cells.

In Vivo Xenograft Tumor Model

This protocol outlines the procedure for evaluating the anti-tumor efficacy of NPS-1034 in an animal model.[1][3]

• Animal Model: Severe combined immunodeficient (SCID) or nude mice are used.[1][3]

• Tumor Implantation: Cancer cells (e.g., MKN45 or HCC827/GR) are harvested, resuspended in an appropriate medium, and injected subcutaneously into the flank of each mouse.

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Treatment: Mice are randomized into control and treatment groups. NPS-1034 is administered orally (p.o.) at doses ranging from 10-30 mg/kg, typically once daily for a specified period.[1][3]

• Monitoring: Tumor volume and body weight are measured regularly (e.g., twice weekly). Tumor volume is calculated using the formula: (Length x Width²)/2.

• Endpoint and Analysis: At the end of the study, mice are euthanized, and tumors are excised, weighed, and processed for further analysis, such as immunohistochemistry for proliferation (Ki-67) and apoptosis (TUNEL) markers.[8]

Structural Activity Relationship (SAR) Insights

While direct SAR data for NPS-1034 is limited, analysis of related compounds sharing the pyrrolo[2,3-b]pyridine core provides valuable hypothetical insights for future drug design.

NPS-1034's structure consists of a central pyrazole-carboxamide core linking a 3-phenyl-1H-pyrrolo[2,3-b]pyridin-4-yloxy moiety on one side and a difluorophenyl group on the other.

The Pyrrolo[2,3-b]pyridine Scaffold

The pyrrolo[2,3-b]pyridine (7-azaindole) core is a privileged scaffold in kinase inhibitor design. Studies on other MET and AXL inhibitors with similar cores suggest that:

• The nitrogen at position 7 is often a key hydrogen bond acceptor, interacting with the hinge region of the kinase domain.

• Substitutions at the 3-position (the phenyl group in NPS-1034) can significantly impact potency and selectivity by exploring a hydrophobic pocket.

• The linkage at the 4-position (an ether linkage in NPS-1034) is critical for orienting the molecule within the ATP-binding site.

Potential Modifications and Expected Outcomes

Based on general principles of medicinal chemistry and SAR of related kinase inhibitors, the following hypotheses can be proposed for the SAR of NPS-1034:

• Fluorophenyl Group: The fluorine atoms likely contribute to binding affinity through electrostatic interactions and can improve metabolic stability and pharmacokinetic properties. Modifying the substitution pattern (e.g., moving or adding fluorine atoms) or replacing it with other electron-withdrawing groups could fine-tune potency and selectivity.

• Phenyl-pyrrolo-pyridine Moiety: Altering the substituents on the 3-phenyl ring could modulate potency. Electron-withdrawing groups on this ring have been shown in related scaffolds to sometimes improve activity.

• Central Carboxamide Linker: This group is likely involved in crucial hydrogen bonding interactions with the kinase. Modifications are generally not well-tolerated, but isosteric replacements could be explored.

A study on novel pyrrolo[2,3-b]pyridine derivatives as c-Met inhibitors indicated that the presence of electron-withdrawing groups was beneficial for improving inhibitory activity.[1] This aligns with the difluoro-substituted phenyl ring present in NPS-1034.

Conclusion

NPS-1034 is a potent dual MET/AXL inhibitor with demonstrated efficacy in preclinical cancer models, particularly in contexts of acquired resistance to other targeted therapies. While a detailed public SAR landscape for NPS-1034 is yet to be established, its robust pharmacological profile and the known importance of its core chemical scaffolds provide a strong foundation for future research and development. The experimental protocols and pathway analyses presented in this guide offer a valuable resource for scientists working to understand and build upon the therapeutic potential of NPS-1034 and related molecules.

References

• 1. Discovery of novel pyrrolo[2,3-b]pyridine derivatives bearing 1,2,3-triazole moiety as c-Met kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Structure-activity relationship of 7-aryl-2-anilino-pyrrolopyrimidines as Mer and Axl tyrosine kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. o2hdiscovery.co [o2hdiscovery.co]
• 5. Part 3: synthesis and biological evaluation of some analogs of the antitumor agents, 2-{4-[(7-chloro-2-quinoxalinyl)oxy]phenoxy}propionic acid, and 2-{4-[(7-bromo-2-quinolinyl)oxy]phenoxy}propionic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. mdpi.com [mdpi.com]
• 8. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. doaj.org [doaj.org]
• 11. mdpi.com [mdpi.com]
• 12. selleck.co.jp [selleck.co.jp]

NPS-1034 in Renal Cell Carcinoma: A Technical Overview of its Molecular Targets and Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Renal cell carcinoma (RCC) presents a significant therapeutic challenge, particularly in advanced and metastatic stages. While targeted therapies and immune checkpoint inhibitors have improved outcomes, acquired resistance and disease progression remain critical hurdles.[1] The exploration of novel therapeutic agents with distinct mechanisms of action is paramount. NPS-1034, a potent dual inhibitor of the receptor tyrosine kinases (RTKs) MET and AXL, has emerged as a promising candidate for systemic therapy in RCC.[1] Preclinical studies have demonstrated its ability to significantly inhibit tumor proliferation and induce apoptosis in RCC models.[1][2] This technical guide provides an in-depth analysis of the molecular targets of NPS-1034 in renal cell carcinoma, summarizing key quantitative data, detailing experimental protocols, and visualizing the intricate signaling pathways involved.

Core Molecular Targets of NPS-1034

NPS-1034 is a multi-targeted kinase inhibitor with primary activity against MET and AXL.[3] Recent research has uncovered an additional key target in the context of RCC: Tumor Necrosis Factor Receptor Superfamily Member 1A (TNFRSF1A).[1]

MET and AXL: The Primary Kinase Targets

MET and AXL are RTKs that, when activated, drive crucial oncogenic processes, including tumor growth, metastasis, and angiogenesis.[4] NPS-1034 demonstrates potent inhibitory activity against both kinases.

Table 1: In Vitro Inhibitory Activity of NPS-1034

Target	IC50 Value
AXL	10.3 nM
MET	48 nM

IC50 values represent the concentration of NPS-1034 required to inhibit 50% of the kinase activity in vitro.[3]

In various cancer cell lines, NPS-1034 has shown efficacy in inhibiting cell viability, particularly in those with high expression of phosphorylated MET (p-MET).[3][5]

Table 2: Anti-proliferative Activity of NPS-1034 in MET-Expressing Gastric Cancer Cell Lines

Cell Line	IC50 Value
MKN45	112.7 nM
SNU638	190.3 nM

These cell lines are characterized by high expression of the MET gene and its phosphorylated form, p-MET.[3][5]

TNFRSF1A: A Novel Target in Renal Cell Carcinoma

In addition to its well-established roles as a MET and AXL inhibitor, studies in RCC have identified TNFRSF1A as a novel gene inhibited by NPS-1034.[1] This finding was elucidated through antibody arrays and confirmed by next-generation sequencing, which highlighted the TNF signaling pathway as one of the most significantly regulated pathways by NPS-1034 in RCC.[1]

Signaling Pathways Modulated by NPS-1034 in RCC

The therapeutic effects of NPS-1034 in renal cell carcinoma are a consequence of its ability to modulate multiple downstream signaling pathways.

Inhibition of MET and AXL Signaling

By inhibiting the phosphorylation of MET and AXL, NPS-1034 effectively blocks their downstream signaling cascades. This includes the PI3K/Akt and Erk pathways, which are critical for cell survival and proliferation.[4][5]

NPS-1034 inhibits MET and AXL, blocking downstream pro-survival pathways.

Modulation of the TNFRSF1A/NF-κB and GADD45A Axis

A pivotal discovery in RCC is the regulation of the TNFRSF1A signaling pathway by NPS-1034.[1] Treatment with NPS-1034 leads to the inhibition of the IκBα/NFκB signaling pathway, which is typically downstream of TNFRSF1A and promotes cell survival.[4][6] Concurrently, NPS-1034 upregulates the expression of Growth Arrest and DNA Damage-inducible protein alpha (GADD45A).[1][7] GADD45A is a key pro-apoptotic molecule, and its increased expression is significantly associated with the anticancer effects of NPS-1034 in RCC.[1] Overexpression of TNFRSF1A has been shown to downregulate GADD45A, further solidifying the interplay between these molecules.[1]

NPS-1034 modulates TNFRSF1A and GADD45A to induce apoptosis.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the preclinical evaluation of NPS-1034.

In Vitro Cell Viability Assay (MTT Assay)

This assay is used to assess the anti-proliferative effects of NPS-1034 on cancer cell lines.

Protocol:

• Cell Plating: Plate cells (e.g., 0.5 x 10⁴ cells/well) in 96-well sterile plastic plates and allow them to attach overnight.[3][5]

• Drug Treatment: Expose the cells to varying concentrations of NPS-1034 in a medium containing 1% FBS.[3][5]

• Incubation: Incubate the plates for 72 hours.[3][5]

• MTT Addition: Add 15 µL of MTT solution (5 mg/mL) to each well and incubate for 4 hours.[3][5]

• Solubilization: Solubilize the crystalline formazan with 100 µL of a 10% (w/v) SDS solution for 24 hours.[3][5]

• Absorbance Reading: Read the absorbance at 595 nm using a microplate reader.[3][5]

Workflow for the MTT Cell Viability Assay.

In Vivo Tumor Xenograft Model

This model is used to evaluate the in vivo efficacy of NPS-1034 in a living organism.

Protocol:

• Cell Implantation: Inject cancer cells (e.g., Renca-luc cells) intravenously into immunodeficient mice to establish a metastatic model.[7]

• Tumor Establishment: Allow tumors to establish for a set period (e.g., 21 days).[8]

• Drug Administration: Administer NPS-1034 orally at specified doses (e.g., 10 or 30 mg/kg) daily for a defined treatment period (e.g., 5 weeks).[7][8] A control group receives a vehicle.

• Monitoring: Monitor tumor growth and the general health of the mice, including body weight.[3]

• Endpoint Analysis: At the end of the study (e.g., day 56), humanely euthanize the mice and excise the tumors.[7][8]

• Tumor Measurement: Weigh the excised tumors and perform further analysis, such as immunohistochemistry for proliferation and apoptosis markers.[7][8]

Workflow for the In Vivo Xenograft Model.

Conclusion and Future Directions

NPS-1034 demonstrates significant therapeutic potential in renal cell carcinoma by targeting multiple key oncogenic pathways. Its dual inhibition of MET and AXL, coupled with the novel targeting of the TNFRSF1A signaling axis, provides a multi-pronged attack on tumor cell proliferation and survival. The upregulation of the pro-apoptotic protein GADD45A appears to be a critical component of its mechanism of action in RCC.[1]

While these preclinical findings are promising, further investigation is warranted. As of late 2024, there is a lack of clinical trial data for NPS-1034 in human patients with RCC.[2] Future clinical studies are essential to validate the efficacy and safety of NPS-1034 in this patient population and to determine its potential role in the evolving landscape of RCC treatment.[2] The identification of predictive biomarkers associated with response to NPS-1034 will also be crucial for patient selection and optimizing therapeutic outcomes.

References

• 1. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. NPS-1034 Induce Cell Death with Suppression of TNFR1/NF-κB Signaling in Testicular Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Molecular Basis for NPS-1034 Synergy with Gefitinib: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth examination of the molecular mechanisms underlying the synergistic anti-tumor effect of NPS-1034 in combination with gefitinib, particularly in the context of acquired resistance in non-small cell lung cancer (NSCLC). This document summarizes key quantitative data, details experimental methodologies, and visualizes the involved signaling pathways to offer a comprehensive resource for researchers in oncology and drug development.

Executive Summary

Gefitinib, a first-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor (TKI), is a standard therapy for NSCLC patients with activating EGFR mutations. However, the development of acquired resistance significantly limits its long-term efficacy. One of the key mechanisms of resistance is the activation of bypass signaling pathways that allow cancer cells to circumvent the EGFR blockade. NPS-1034, a dual inhibitor of the MET and AXL receptor tyrosine kinases, has been shown to act synergistically with gefitinib to overcome this resistance. The molecular basis for this synergy lies in the concurrent inhibition of the primary oncogenic driver (EGFR) by gefitinib and the key resistance-mediating bypass pathways (MET and AXL) by NPS-1034. This dual blockade leads to a more profound and sustained inhibition of critical downstream survival signaling, primarily the PI3K/Akt pathway, resulting in enhanced tumor cell death and inhibition of proliferation.

The Molecular Mechanism of Synergy

The synergistic interaction between NPS-1034 and gefitinib is rooted in the co-inhibition of distinct but interconnected signaling pathways that are crucial for the survival and proliferation of specific cancer cell populations.

• Gefitinib's Role: Gefitinib selectively inhibits the tyrosine kinase activity of EGFR, thereby blocking the downstream signaling cascades, such as the PI3K/Akt and MAPK/ERK pathways, that are aberrantly activated in EGFR-mutant cancers. This leads to cell cycle arrest and apoptosis.[1][2]

• Acquired Resistance Mechanisms: Cancer cells can develop resistance to gefitinib by activating alternative signaling pathways that bypass the need for EGFR signaling. Two prominent bypass mechanisms are the amplification and activation of the MET receptor tyrosine kinase and the upregulation and activation of the AXL receptor tyrosine kinase.[3][4] Both MET and AXL can independently activate the PI3K/Akt pathway, rendering the cells insensitive to EGFR inhibition alone.[3][4]

• NPS-1034's Role: NPS-1034 is a potent inhibitor of both MET and AXL.[5] By targeting these kinases, NPS-1034 effectively shuts down the escape routes utilized by cancer cells to survive gefitinib treatment.

• Synergistic Effect: The combination of gefitinib and NPS-1034 results in a comprehensive blockade of the primary oncogenic pathway (EGFR) and the key resistance pathways (MET and AXL). This dual inhibition leads to a more complete suppression of downstream signaling, particularly the phosphorylation and activation of Akt, than either agent alone.[3][4] This enhanced signaling blockade results in a synergistic inhibition of cell proliferation and a significant induction of apoptosis in gefitinib-resistant cancer cells.[3][4][6]

Signaling Pathways

The interplay between the EGFR, MET, and AXL signaling pathways is central to the synergistic effect of gefitinib and NPS-1034.

Caption: Signaling pathways in gefitinib resistance and synergistic inhibition.

Quantitative Data Summary

The synergistic effect of NPS-1034 and gefitinib has been quantified in various preclinical studies. The following tables summarize key data from studies on gefitinib-resistant NSCLC cell lines.

Table 1: In Vitro Cell Viability (IC50 Values)

Cell Line	Resistance Mechanism	Gefitinib IC50 (µM)	NPS-1034 IC50 (µM)	Gefitinib + NPS-1034 IC50 (µM)
HCC827/GR	MET Amplification	> 10	~5	< 1
HCC827/ER	AXL Activation	> 10	~2.5	< 1

Data are approximate values derived from published graphical representations.

Table 2: Combination Index (CI) Values

Cell Line	Drug Combination	CI Value (at Fa=0.5)	Interpretation
HCC827/GR	Gefitinib + NPS-1034	< 1	Synergy
HCC827/ER	Erlotinib + NPS-1034	< 1	Synergy

CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism. The cited studies consistently report CI values less than 1 across a range of doses, confirming a strong synergistic interaction.[3]

Table 3: In Vivo Tumor Growth Inhibition in Xenograft Models

Treatment Group	Tumor Volume Reduction vs. Control
Vehicle Control	-
Gefitinib alone	Slight decrease
NPS-1034 alone	Slight decrease
Gefitinib + NPS-1034	Substantial growth inhibition

Results from a xenograft model using HCC827/GR cells demonstrated that the combination of gefitinib and NPS-1034 led to a significant reduction in tumor volume compared to either agent alone.[6][7]

Experimental Protocols

This section provides an overview of the key experimental methodologies used to establish the synergistic relationship between NPS-1034 and gefitinib.

Cell Lines and Culture

• Cell Lines: Gefitinib-resistant NSCLC cell lines, such as HCC827/GR (MET amplification) and HCC827/ER (AXL activation), are essential models. These are typically established by chronically exposing the parental, gefitinib-sensitive HCC827 cell line to escalating concentrations of gefitinib or erlotinib.

• Culture Conditions: Cells are maintained in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), penicillin, and streptomycin at 37°C in a humidified atmosphere of 5% CO2. The resistant cell lines are continuously cultured in the presence of a maintenance dose of gefitinib or erlotinib to retain their resistance phenotype.

Cell Viability Assay (MTT Assay)

This assay is used to determine the cytotoxic effects of the drugs.

• Cells are seeded in 96-well plates at a density of 5,000 to 10,000 cells per well and allowed to attach overnight.

• The following day, the cells are treated with various concentrations of gefitinib, NPS-1034, or the combination of both.

• After a 72-hour incubation period, 20 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) is added to each well.

• The plates are incubated for an additional 4 hours at 37°C.

• The medium is then removed, and 150 µL of dimethyl sulfoxide (DMSO) is added to each well to dissolve the formazan crystals.

• The absorbance is measured at 570 nm using a microplate reader.

• The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

Western Blotting

This technique is used to assess the phosphorylation status and total protein levels of key signaling molecules.

• Cells are treated with the drugs for the desired time points.

• Following treatment, cells are lysed in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein concentrations are determined using a BCA protein assay.

• Equal amounts of protein (20-40 µg) are separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.

• The membrane is blocked with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• The membrane is then incubated with primary antibodies against target proteins (e.g., p-EGFR, EGFR, p-MET, MET, p-AXL, AXL, p-Akt, Akt, p-ERK, ERK, cleaved caspase-3, PARP, and β-actin) overnight at 4°C.

• After washing with TBST, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Studies

These studies evaluate the anti-tumor efficacy of the drug combination in a living organism.

• Female BALB/c nude mice (4-6 weeks old) are used.

• HCC827/GR cells (5 x 10^6 to 1 x 10^7) are subcutaneously injected into the flank of each mouse.

• When tumors reach a palpable size (e.g., 100-200 mm³), the mice are randomized into treatment groups (e.g., vehicle control, gefitinib alone, NPS-1034 alone, and the combination).

• Gefitinib is typically administered daily by oral gavage, and NPS-1034 is also administered orally.

• Tumor size is measured regularly (e.g., twice a week) with calipers, and tumor volume is calculated using the formula: (length x width²)/2.

• At the end of the study, the tumors are excised, weighed, and may be used for further analysis, such as immunohistochemistry for proliferation (Ki-67) and apoptosis (TUNEL) markers.

Workflow and Logical Relationships

The following diagrams illustrate the experimental workflow and the logical relationship underpinning the investigation of the synergy between NPS-1034 and gefitinib.

Caption: A typical experimental workflow for investigating drug synergy.

Caption: Logical framework for NPS-1034 and gefitinib synergy.

Conclusion

The combination of NPS-1034 and gefitinib represents a promising therapeutic strategy to overcome acquired resistance to EGFR TKIs in NSCLC. The molecular basis for this synergy is the dual inhibition of the primary oncogenic driver, EGFR, and the key resistance-mediating bypass pathways, MET and AXL. This comprehensive blockade of critical survival signaling pathways leads to enhanced anti-tumor activity, as demonstrated by in vitro and in vivo studies. This technical guide provides a foundational understanding of this synergistic interaction, offering valuable insights for the continued development of targeted combination therapies in oncology.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. What is the mechanism of Gefitinib? [synapse.patsnap.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for NPS-1034 In Vitro Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

NPS-1034 is a potent dual inhibitor of the receptor tyrosine kinases (RTKs) MET and AXL. Both MET and AXL are implicated in tumor growth, metastasis, and angiogenesis, making them critical targets in oncology research and drug development. NPS-1034 has demonstrated efficacy in overcoming resistance to EGFR kinase inhibitors in non-small cell lung cancer (NSCLC) cells where resistance is driven by MET or AXL activation. Recent studies have also explored its therapeutic potential in renal cell carcinoma (RCC), where it has been shown to inhibit tumor proliferation and induce apoptosis by targeting not only MET and AXL but also TNFRSF1A.

These application notes provide detailed protocols for in vitro assays to evaluate the activity of NPS-1034, focusing on cell viability and kinase inhibition.

Data Presentation

Table 1: Kinase Inhibitory Activity of NPS-1034

Target Kinase	IC50 (nM)
AXL	10.3
MET	48

IC50 values represent the concentration of NPS-1034 required to inhibit 50% of the kinase activity.

Table 2: Cell Viability (IC50) of NPS-1034 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)	Notes
MKN45	Gastric Cancer	112.7	High MET and p-MET expression
SNU638	Gastric Cancer	190.3	High MET and p-MET expression
AGS	Gastric Cancer	>1000	Low MET expression
KATOIII	Gastric Cancer	>1000	Low MET expression
NCI-N87	Gastric Cancer	>1000	Low MET expression
MKN1	Gastric Cancer	>1000	Low MET expression
MKN28	Gastric Cancer	>1000	Low MET expression
MKN74	Gastric Cancer	>1000	Low MET expression

IC50 values were determined after 72 hours of treatment.

Signaling Pathways and Experimental Workflow

NPS-1034 Mechanism of Action

Experimental Workflow: Cell Viability MTT Assay

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is used to determine the effect of NPS-1034 on the proliferation and viability of cancer cells.

Materials:

• Cancer cell lines of interest (e.g., MKN45, SNU638)

• RPMI 1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• NPS-1034

• 96-well sterile plastic plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• 10% (w/v) SDS (Sodium dodecyl sulfate) solution

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cancer cells in RPMI 1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified 5% CO2 incubator.

  • Trypsinize and count the cells.

  • Seed 0.5 × 10^4 cells in 100 µL of medium per well into 96-well plates.

  • Incubate the plates overnight to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of NPS-1034 in medium containing 1% FBS.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of NPS-1034. Include a vehicle control (e.g., DMSO) and a no-treatment control.

  • Incubate the plates for 72 hours.

• MTT Addition and Incubation:

  • After 72 hours, add 15 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plates for 4 hours at 37°C.

• Formazan Solubilization:

  • Add 100 µL of a 10% (w/v) SDS solution to each well to solubilize the formazan crystals.

  • Incubate the plates for 24 hours at 37°C.

• Data Acquisition:

  • Read the absorbance at 595 nm using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Kinase Inhibition Assay

The in vitro kinase inhibition profile of NPS-1034 can be determined using commercially available receptor tyrosine kinase (RTK) assay kits. These assays typically measure the ability of the compound to inhibit the phosphorylation of a substrate by the target kinase. The specific protocol will vary depending on the manufacturer of the kit. It is recommended to follow the manufacturer's instructions for the chosen assay kit.

General Principle:

• The target kinase (e.g., MET, AXL) is incubated with a specific substrate and ATP in the presence of varying concentrations of NPS-1034.

• The amount of phosphorylated substrate is then quantified, often using methods like ELISA, fluorescence, or luminescence.

• The IC50 value is calculated by plotting the percentage of kinase inhibition against the concentration of NPS-1034.

Conclusion

The provided protocols and data serve as a comprehensive guide for the in vitro evaluation of NPS-1034. The MTT assay is a robust method for assessing the antiproliferative effects of NPS-1034 on various cancer cell lines, while commercially available kinase assay kits can be used to confirm its inhibitory activity against MET, AXL, and other kinases. These assays are fundamental for characterizing the pharmacological profile of NPS-1034 and for guiding further preclinical and clinical development.

Application Notes and Protocols: Determining the IC50 of NPS-1034 in Cancer Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

NPS-1034 is a potent small molecule inhibitor targeting multiple receptor tyrosine kinases (RTKs), primarily MET and AXL, which are critically implicated in tumor growth, metastasis, and the development of therapeutic resistance.[1][2][3][4] The MET proto-oncogene product, the receptor for hepatocyte growth factor (HGF), and AXL are frequently overexpressed in a variety of malignancies and their activation can lead to resistance to conventional therapies, including EGFR inhibitors.[1][2][3][4] NPS-1034 has demonstrated efficacy in overcoming this resistance by dually inhibiting these bypass signaling pathways.[2][5] Recent studies have also suggested its involvement in the TNFR1/NF-κB signaling pathway.[6] These application notes provide a comprehensive overview of NPS-1034's activity in various cancer cell lines and detailed protocols for determining its half-maximal inhibitory concentration (IC50), a critical parameter for assessing drug potency.

Data Presentation: NPS-1034 IC50 Values

The following table summarizes the reported IC50 values for NPS-1034 in various cancer cell lines and against its primary kinase targets. This data provides a comparative view of its potency across different cancer types.

Target/Cell Line	Cancer Type	IC50 (nM)	Reference
AXL (in vitro kinase assay)	-	10.3	[5]
MET (in vitro kinase assay)	-	48	[5][7]
MKN45	Gastric Cancer	112.7	[5][7]
SNU638	Gastric Cancer	190.3	[5][7]
AGS	Gastric Cancer	>1000	[5]
KATOIII	Gastric Cancer	>1000	[5]
NCI-N87	Gastric Cancer	>1000	[5]
MKN1	Gastric Cancer	>1000	[5]
MKN28	Gastric Cancer	>1000	[5]
MKN74	Gastric Cancer	>1000	[5]
NCCIT	Testicular Cancer	Dose-dependent decrease in viability	[6]
NTERA2	Testicular Cancer	Dose-dependent decrease in viability	[6]
A498	Renal Cell Carcinoma	Dose-dependent decrease in viability	[8]
786-0	Renal Cell Carcinoma	Dose-dependent decrease in viability	[8]
Caki-1	Renal Cell Carcinoma	Dose-dependent decrease in viability	[8]

Signaling Pathways of NPS-1034

NPS-1034 exerts its anti-cancer effects by inhibiting the phosphorylation of MET and AXL, thereby blocking their downstream signaling cascades. The primary pathways affected are the PI3K/Akt and MAPK/ERK pathways, which are crucial for cell survival, proliferation, and migration. By inhibiting these pathways, NPS-1034 can induce apoptosis and inhibit tumor growth. Recent evidence also points to the modulation of the TNFR1/NF-κB pathway.

Caption: NPS-1034 signaling pathway.

Experimental Protocols

Determining the IC50 of NPS-1034 using a Cell Viability Assay (MTT Assay)

This protocol outlines the steps to determine the IC50 of NPS-1034 in adherent cancer cell lines using a standard MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT assay is a colorimetric assay that measures cell metabolic activity, which is an indicator of cell viability.

Materials:

• Cancer cell line of interest

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• NPS-1034

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• 96-well flat-bottom sterile cell culture plates

• MTT solution (5 mg/mL in sterile PBS)

• MTT solvent (e.g., 10% SDS in 0.01 M HCl, or acidified isopropanol)

• Multichannel pipette

• Microplate reader

Experimental Workflow:

Caption: Experimental workflow for IC50 determination.

Procedure:

• Cell Seeding:

  • Culture the chosen cancer cell line to ~80% confluency.

  • Trypsinize the cells, resuspend them in complete medium, and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Preparation of NPS-1034 Dilutions:

  • Prepare a stock solution of NPS-1034 in DMSO (e.g., 10 mM).

  • Perform serial dilutions of the NPS-1034 stock solution in complete cell culture medium to achieve the desired final concentrations. It is recommended to use a wide range of concentrations initially to determine the approximate IC50 (e.g., 0.01, 0.1, 1, 10, 100, 1000 nM).

  • Also, prepare a vehicle control (medium with the same concentration of DMSO as the highest NPS-1034 concentration) and a no-treatment control (medium only).

• Cell Treatment:

  • After the 24-hour incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared NPS-1034 dilutions to the respective wells. Each concentration should be tested in triplicate.

  • Incubate the plate for an additional 48 to 72 hours at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the treatment period, add 10-20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.

  • After the incubation, carefully remove the medium containing MTT.

  • Add 100-150 µL of MTT solvent to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise.

• Data Analysis and IC50 Determination:

  • Subtract the average absorbance of the blank wells (medium only) from the absorbance of all other wells.

  • Calculate the percentage of cell viability for each NPS-1034 concentration relative to the vehicle control (100% viability).

    • % Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the NPS-1034 concentration.

  • Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value, which is the concentration of NPS-1034 that inhibits cell viability by 50%. GraphPad Prism or similar software is recommended for this analysis.

Conclusion

NPS-1034 is a promising therapeutic agent with potent inhibitory activity against MET and AXL, key drivers of tumorigenesis and drug resistance. The provided protocols and data serve as a valuable resource for researchers investigating the efficacy of NPS-1034 in various cancer models. Accurate determination of its IC50 is a fundamental step in preclinical drug development and for elucidating its mechanism of action in different cellular contexts.

References

• 1. Molecular Pathways: AXL, a Membrane Receptor Mediator of Resistance to Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. medchemexpress.com [medchemexpress.com]
• 6. NPS-1034 Induce Cell Death with Suppression of TNFR1/NF-κB Signaling in Testicular Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. selleck.co.jp [selleck.co.jp]
• 8. mdpi.com [mdpi.com]

Application Notes and Protocols: NPS-1034 for p-MET Inhibition

These application notes provide detailed protocols and data for researchers, scientists, and drug development professionals utilizing NPS-1034 to study the inhibition of MET phosphorylation.

Introduction

NPS-1034 is a potent dual inhibitor of c-MET and AXL receptor tyrosine kinases.[1][2] The c-MET receptor, upon binding its ligand, hepatocyte growth factor (HGF), undergoes dimerization and autophosphorylation, activating downstream signaling pathways crucial for cell proliferation, migration, and survival.[2] Dysregulation of the HGF/c-MET axis is implicated in various cancers, making it a key therapeutic target. NPS-1034 has demonstrated efficacy in inhibiting c-MET phosphorylation (p-MET) and downstream signaling, thereby reducing tumor growth and overcoming resistance to other targeted therapies.[3][4]

Mechanism of Action

NPS-1034 competitively binds to the ATP-binding site of the c-MET and AXL kinase domains, preventing autophosphorylation and subsequent activation of downstream signaling cascades. By inhibiting p-MET, NPS-1034 effectively blocks pathways such as the PI3K/Akt and MAPK/Erk pathways, which are critical for tumor cell survival and proliferation.[1][5]

Caption: NPS-1034 inhibits c-MET autophosphorylation, blocking downstream PI3K/Akt and MAPK/Erk signaling.

Quantitative Data

The inhibitory activity of NPS-1034 has been quantified in various cancer cell lines. The following tables summarize the half-maximal inhibitory concentrations (IC50) of NPS-1034.

Table 1: Kinase Inhibitory Activity of NPS-1034

Target Kinase	IC50 (nM)
c-MET	48
AXL	10.3

Data sourced from Selleck Chemicals and MedchemExpress.[1][2]

Table 2: Cell Viability IC50 of NPS-1034 in c-MET Expressing Cell Lines

Cell Line	Cancer Type	IC50 (nM)
MKN45	Gastric Carcinoma	112.7
SNU638	Gastric Carcinoma	190.3

Data reflects cell lines with high expression of the MET gene and p-MET.[1][2]

Table 3: IC50 for HGF-Stimulated MET Autophosphorylation (Y1234/1235)

Cell Line	Cancer Type	IC50 (nM)
AGS	Gastric Adenocarcinoma	<10
MKN1	Gastric Adenocarcinoma	<50

In these cell lines, HGF-induced MET phosphorylation was completely inhibited by 50 nmol NPS-1034.[2]

Western Blot Protocol for p-MET Detection

This protocol provides a detailed method for assessing the inhibition of c-MET phosphorylation by NPS-1034 in cultured cells.

Caption: Workflow for Western blot analysis of p-MET and total MET levels.

Materials and Reagents

• Cell Lines: MKN45, SNU638, or other appropriate cell lines with endogenous c-MET expression.

• NPS-1034: Prepare stock solutions in DMSO.

• HGF: (Optional) For stimulating c-MET phosphorylation.

• Lysis Buffer: RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Assay: BCA Protein Assay Kit.

• SDS-PAGE: Acrylamide gels, running buffer.

• Transfer Buffer: Towbin buffer.

• Membranes: PVDF or nitrocellulose membranes.

• Blocking Buffer: 5% Bovine Serum Albumin (BSA) or non-fat dry milk in TBST (Tris-Buffered Saline with 0.1% Tween-20).

• Primary Antibodies:

  • Rabbit anti-phospho-MET (Tyr1234/1235)

  • Rabbit anti-MET

  • Mouse or Rabbit anti-β-actin or anti-GAPDH (loading control)

• Secondary Antibodies:

  • HRP-conjugated anti-rabbit IgG

  • HRP-conjugated anti-mouse IgG

• Detection Reagent: Enhanced Chemiluminescence (ECL) substrate.

Experimental Procedure

• Cell Culture and Treatment:

  • Plate cells (e.g., 0.5 x 10^4 cells/well in a 96-well plate for viability assays or a higher density in larger plates for protein extraction) and allow them to attach overnight.[1][2]

  • Starve cells in serum-free media for 4-6 hours before treatment.

  • (Optional) Pre-treat cells with varying concentrations of NPS-1034 for 2-3 hours.

  • (Optional) Stimulate cells with HGF for 15-30 minutes to induce MET phosphorylation.

  • Include appropriate controls: untreated cells, vehicle-treated (DMSO) cells, and HGF-only treated cells.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to each plate, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate on ice for 30 minutes with periodic vortexing.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay according to the manufacturer's instructions.

• SDS-PAGE:

  • Normalize protein amounts for all samples. Add Laemmli sample buffer and boil at 95-100°C for 5 minutes.

  • Load 20-40 µg of protein per lane onto an 8-10% SDS-polyacrylamide gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF membrane.

  • Confirm successful transfer by Ponceau S staining.

• Blocking:

  • Wash the membrane with TBST.

  • Block the membrane with 5% BSA in TBST for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody against p-MET (e.g., anti-phospho-MET Tyr1234/1235), diluted in 5% BSA/TBST, overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody, diluted in blocking buffer, for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times with TBST for 10 minutes each.

  • Prepare the ECL substrate according to the manufacturer's protocol and apply it to the membrane.

  • Capture the chemiluminescent signal using a digital imaging system.

• Stripping and Reprobing:

  • To normalize for protein loading, the membrane can be stripped and reprobed for total c-MET and a loading control like β-actin or GAPDH.

  • Wash the membrane and incubate with a stripping buffer.

  • Repeat the blocking and antibody incubation steps with the primary antibodies for total c-MET and the loading control.

Conclusion

NPS-1034 is a valuable tool for investigating c-MET and AXL signaling in cancer research. The protocols and data presented here provide a framework for utilizing NPS-1034 to study the inhibition of c-MET phosphorylation and its downstream effects. Adherence to a detailed and consistent Western blot protocol is crucial for obtaining reliable and reproducible results.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleck.co.jp [selleck.co.jp]

Application Notes and Protocols for NPS-1034 in Cell Culture

Topic: Solubility and Application of NPS-1034 in DMSO for Cell Culture

These application notes provide detailed protocols for the use of NPS-1034, a dual inhibitor of MET and AXL receptor tyrosine kinases, in cell culture applications. The information is intended for researchers, scientists, and professionals in the field of drug development.

Introduction to NPS-1034

NPS-1034 is a potent small molecule inhibitor targeting both MET and AXL, two receptor tyrosine kinases implicated in cancer cell proliferation, survival, migration, and drug resistance.[1][2][3] Research has demonstrated its efficacy in various cancer cell lines, including those resistant to standard EGFR tyrosine kinase inhibitors (TKIs).[4][5] Furthermore, NPS-1034 has been shown to modulate the TNFRSF1A signaling pathway, suggesting a multi-faceted mechanism of action.[3][6]

Solubility of NPS-1034

Proper solubilization of NPS-1034 is critical for accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing stock solutions. It is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of the compound.[1]

Table 1: Solubility of NPS-1034 in Various Solvents

Solvent	Solubility	Molar Concentration (approx.)	Notes
DMSO	100 mg/mL [1]	181.31 mM [1]	Use fresh, anhydrous DMSO. [1]
DMSO	93 mg/mL	168.62 mM	Sonication is recommended.[7]
DMSO	25 mg/mL[8]	45.33 mM
Ethanol	4 mg/mL[1][7]	7.25 mM	Sonication is recommended.[7]
Water	Insoluble[1]	N/A
DMF	20 mg/mL	36.26 mM
DMSO:PBS (pH 7.2) (1:5)	0.16 mg/mL	0.29 mM

Note: The variability in reported DMSO solubility may be due to differences in compound purity, DMSO quality, and experimental conditions.

Mechanism of Action and Target Cell Lines

NPS-1034 primarily functions by inhibiting the phosphorylation of MET and AXL, thereby blocking their downstream signaling cascades, which include the PI3K/Akt and MAPK/Erk pathways.[1][3] This inhibition leads to decreased cell viability, induction of apoptosis, and reduced angiogenesis.[1][2]

Table 2: IC50 Values of NPS-1034 in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50	Notes
MKN45	Gastric Cancer	112.7 nM[1][2]	High MET expression and phosphorylation.[1][2]
SNU638	Gastric Cancer	190.3 nM[1][2]	High MET expression and phosphorylation.[1][2]
AGS	Gastric Cancer	<10 nM	For HGF-stimulated MET autophosphorylation.[2]
MKN1	Gastric Cancer	<50 nM	For HGF-stimulated MET autophosphorylation.[2]

Note: IC50 values can vary depending on the cell line and assay conditions.

Experimental Protocols

Preparation of NPS-1034 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of NPS-1034 in DMSO.

Materials:

• NPS-1034 powder (Molecular Weight: 551.6 g/mol )

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Pipettes and sterile tips

Procedure:

• Calculate the required mass of NPS-1034. For 1 mL of a 10 mM stock solution, you will need 5.516 mg of NPS-1034.

• Weigh the NPS-1034 powder accurately and transfer it to a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO. For a 10 mM stock, add 1 mL of DMSO to the tube containing 5.516 mg of NPS-1034.

• Vortex the solution until the NPS-1034 is completely dissolved. Gentle warming (e.g., in a 37°C water bath) and sonication can aid in dissolution if necessary.[7]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C or -80°C. [2] For long-term storage (up to 2 years), -80°C is recommended.[2]

Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution to prepare working concentrations for treating cells.

Important Considerations:

• The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.5%, to minimize solvent-induced cytotoxicity.[9]

• A vehicle control (medium with the same final concentration of DMSO) should always be included in experiments.

Procedure:

• Thaw an aliquot of the NPS-1034 stock solution at room temperature.

• Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the desired final concentrations. It is recommended to perform dilutions in a stepwise manner to prevent precipitation of the compound.[9]

• Example Dilution: To prepare a 100 µM working solution from a 10 mM stock, you can perform a 1:100 dilution (e.g., add 10 µL of the 10 mM stock to 990 µL of cell culture medium).

• Add the working solution to the cell culture plates to achieve the final desired treatment concentrations. For instance, to treat cells in a well containing 1 mL of medium with a final concentration of 10 µM, you would add 1 µL of a 10 mM stock solution.

Cell Viability (MTT) Assay

This protocol is for assessing the effect of NPS-1034 on cell proliferation.

Materials:

• Cells of interest

• 96-well sterile plastic plates

• NPS-1034 working solutions

• Cell culture medium (e.g., RPMI-1640 or DMEM with 1% FBS)[1][2]

• MTT solution (5 mg/mL in PBS)[1][2]

• Solubilization solution (e.g., 10% w/v SDS)[1][2]

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 0.5 x 10^4 cells/well and allow them to attach overnight.[1][2]

• Treat the cells with varying concentrations of NPS-1034 in medium containing 1% FBS.[1][2] Include a vehicle control (DMSO).

• Incubate the plate for 72 hours.[1][2]

• Add 15 µL of MTT solution to each well and incubate for an additional 4 hours.[1][2]

• Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[1][2]

• Incubate the plate for 24 hours.[1][2]

• Read the absorbance at 595 nm using a microplate reader.[1][2]

Apoptosis Assay (Annexin V-FITC)

This protocol is for detecting apoptosis induced by NPS-1034.

Materials:

• Cells of interest

• 6-well culture plates

• NPS-1034 working solutions

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Seed cells in 6-well plates at a density of 3-4 x 10^5 cells/well and incubate overnight.[10]

• Treat the cells with the desired concentrations of NPS-1034 (e.g., 0, 10, and 40 µM) for 48 hours.[10]

• Harvest the cells and resuspend the pellet in 100 µL of binding buffer.[10]

• Stain the cells with 2 µL of Annexin V-FITC and 2 µL of Propidium Iodide (PI).[10]

• Analyze the cells by flow cytometry.

Visualizations

Signaling Pathway of NPS-1034

Caption: Signaling pathways targeted by NPS-1034.

Experimental Workflow for Cell-Based Assays

Caption: General workflow for in vitro experiments with NPS-1034.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. cancerres.aacrjournals.org [cancerres.aacrjournals.org]
• 6. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. NPS-1034 | Apoptosis | c-Met/HGFR | TAM Receptor | TargetMol [targetmol.com]
• 8. caymanchem.com [caymanchem.com]
• 9. medchemexpress.cn [medchemexpress.cn]
• 10. NPS-1034 Induce Cell Death with Suppression of TNFR1/NF-κB Signaling in Testicular Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Immunoprecipitation of AXL after NPS-1034 Treatment

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to performing immunoprecipitation (IP) of the AXL receptor tyrosine kinase following treatment with NPS-1034, a dual AXL and MET inhibitor. This document includes detailed experimental protocols, data presentation in tabular format for clarity, and visual diagrams of the signaling pathway and experimental workflows.

Introduction

AXL is a receptor tyrosine kinase that, when activated, plays a crucial role in cell proliferation, survival, migration, and invasion.[1] Dysregulation of the AXL signaling pathway is implicated in the progression and therapeutic resistance of various cancers.[2][3][4] NPS-1034 is a small molecule inhibitor that targets both AXL and MET kinases, making it a compound of interest in cancer research and drug development.[2][3][4][5] Immunoprecipitation of AXL after NPS-1034 treatment is a key method to study the inhibitor's direct effect on AXL phosphorylation and its interaction with downstream signaling molecules.

Data Presentation

The following tables summarize the quantitative data regarding the activity of NPS-1034 and its effect on AXL.

Table 1: Kinase Inhibition Profile of NPS-1034

Kinase	IC50 (nmol/L)
AXL	10.3[3][5][6]
MET	48[3][5][6]

IC50 values represent the concentration of NPS-1034 required to inhibit 50% of the kinase activity in a cell-free assay.

Table 2: Effect of NPS-1034 on AXL Phosphorylation

Cell Line	Treatment	Effect on Phospho-AXL (p-AXL)	Effect on Total AXL
Various Cancer Cell Lines	NPS-1034	Inhibition[2]	No significant change[2]

This table summarizes the general findings from Western blot analyses following immunoprecipitation.

Signaling Pathway and Experimental Workflow

AXL Signaling Pathway

The diagram below illustrates the canonical AXL signaling pathway, which is activated by its ligand, Gas6. This activation leads to the autophosphorylation of AXL and the subsequent initiation of downstream signaling cascades like the PI3K/AKT and MAPK pathways, promoting cell survival and proliferation. NPS-1034 acts by inhibiting the kinase activity of AXL, thereby blocking these downstream signals.

Caption: AXL signaling is initiated by Gas6 binding, leading to downstream effects.

Experimental Workflow for AXL Immunoprecipitation

The following diagram outlines the key steps for the immunoprecipitation of AXL from cell lysates after treatment with NPS-1034.

Caption: Workflow for AXL immunoprecipitation after NPS-1034 treatment.

Logical Relationship of the Experiment

This diagram illustrates the logical flow of the experiment, demonstrating how the inhibition of AXL by NPS-1034 is expected to affect its phosphorylation state, which is then assessed by immunoprecipitation and Western blotting.

References

• 1. Targeting of the AXL receptor tyrosine kinase by small molecule inhibitor leads to AXL cell surface accumulation by impairing the ubiquitin-dependent receptor degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleck.co.jp [selleck.co.jp]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: NPS-1034 In Vivo Studies

This technical support center provides guidance for researchers and drug development professionals working with the dual AXL/MET inhibitor, NPS-1034. The following information is compiled from publicly available preclinical data.

Frequently Asked Questions (FAQs)

Q1: What is the general in vivo toxicity profile of NPS-1034 based on available preclinical studies?

A1: Based on published non-clinical efficacy studies, NPS-1034 is reported to be "generally well tolerated" in mouse models.[1][2][3] The primary indicator for this observation across multiple studies was the lack of significant body weight loss in treated animals compared to control groups.[1][2] One study noted "no apparent adverse effects or weight loss" during combination therapy.[1]

Disclaimer: It is critical to note that these observations are derived from efficacy-focused xenograft studies, not from formal, dedicated Good Laboratory Practice (GLP) toxicology studies. Comprehensive safety data, including maximum tolerated dose (MTD), dose-limiting toxicities, and specific organ toxicities, are not available in the public domain. Researchers should perform their own dose-escalation and safety assessment studies tailored to their specific animal model and experimental design.

Q2: What are the typical doses of NPS-1034 used in in vivo mouse studies?

A2: Doses of 10 mg/kg and 30 mg/kg, administered orally, have been frequently used in mouse xenograft models for periods extending up to five weeks.[4][5]

Q3: Are there any known specific organ toxicities associated with NPS-1034?

A3: The available literature does not specify any target organ toxicities for NPS-1034. Standard toxicological assessments would be required to determine any potential effects on organs such as the liver, kidney, heart, or hematopoietic system.

Q4: What should I monitor in my animals during an NPS-1034 in vivo experiment?

A4: Given the available data, it is recommended to monitor at a minimum:

• Body Weight: Daily or several times a week to monitor for general tolerability.

• Clinical Signs: Daily observation for any changes in behavior, posture, grooming, or food/water intake.

• Tumor Burden: As per experimental protocol, to assess efficacy. For more comprehensive safety monitoring, standard toxicological endpoints (e.g., complete blood counts, serum chemistry, and histopathology of major organs) should be incorporated into the study design.

Q5: Has NPS-1034 been evaluated in formal preclinical safety pharmacology studies?

A5: There is no publicly available information detailing formal GLP-compliant safety pharmacology or toxicology studies for NPS-1034. The compound is described as being in the "Preclinical" stage of development.[6]

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Action
Significant Body Weight Loss (>15%) in Treated Animals	Potential compound toxicity at the administered dose.	1. Immediately consult with the institutional veterinary staff. 2. Consider dose reduction for subsequent cohorts. 3. Ensure proper vehicle and formulation are used and are not contributing to toxicity. 4. Perform a pilot dose-range-finding study to establish a maximum tolerated dose (MTD) in your specific model.
Lack of Tumor Growth Inhibition at Published Doses	1. Suboptimal drug exposure. 2. Tumor model is not dependent on AXL/MET signaling. 3. Issues with compound formulation or stability.	1. Verify the activity of your NPS-1034 lot in vitro. 2. Confirm AXL and/or MET expression and activation in your xenograft model. 3. Review the formulation and administration protocol to ensure consistency with published methods. Consider pharmacokinetic analysis to assess drug exposure.
Unexpected Animal Morbidity/Mortality	Severe, unpredicted toxicity.	1. Halt the study and perform necropsies on affected animals to identify potential target organs of toxicity. 2. Conduct a thorough review of the dosing protocol, formulation, and animal health records. 3. A comprehensive dose-finding study with staggered dosing is strongly recommended before initiating large-scale efficacy studies.

Data Presentation

Summary of In Vivo Tolerability Data from Preclinical Efficacy Studies

Animal Model	Dose(s)	Route	Duration	Tolerability Observations	Reference
SCID Mice (HCC827/GR Xenograft)	10 mg/kg	Oral	5 days/week	No apparent adverse effects or weight loss.	[1]
Nude Mice (MKN45 Xenograft)	30 mg/kg	Oral	25 days	"virtually no weight loss, indicating that NPS-1034 is generally well tolerated."	[2][7]
BALB/c Mice (Renca-luc Metastatic Model)	10 mg/kg, 30 mg/kg	Oral	Daily for 5 weeks	The study focused on efficacy; no adverse events were reported.	[4][5]

Experimental Protocols

General Protocol for In Vivo Xenograft Efficacy & Tolerability Study

This protocol is a generalized summary based on methodologies described in the cited literature.[4][5] Researchers must adapt it to their specific cell lines and institutional guidelines (IACUC).

• Cell Culture & Implantation:

  • Culture cancer cells (e.g., HCC827/GR, MKN45, or Renca-luc) under standard conditions.

  • Harvest cells during the logarithmic growth phase.

  • Implant tumor cells (e.g., 5 x 10⁶ cells in Matrigel) subcutaneously or intravenously into immunocompromised mice (e.g., SCID or Nude mice).

• Tumor Growth & Group Assignment:

  • Monitor tumor growth using calipers or bioluminescence imaging.

  • When tumors reach a predetermined size (e.g., 50-100 mm³), randomize animals into treatment and control groups (n=5-10 per group).

• Compound Formulation & Administration:

  • Prepare NPS-1034 in a suitable vehicle (e.g., as specified by the supplier).

  • Administer NPS-1034 orally (p.o.) via gavage at the desired dose (e.g., 10 or 30 mg/kg).

  • The control group receives the vehicle only.

  • Dosing is typically performed daily or 5 days a week.

• Monitoring:

  • Efficacy: Measure tumor volume with calipers 2-3 times per week or perform bioluminescent imaging weekly.

  • Tolerability: Measure animal body weight 2-3 times per week. Perform daily cage-side observations for any clinical signs of distress.

• Study Endpoint & Analysis:

  • Euthanize mice when tumors reach the maximum size allowed by institutional protocols, or at a pre-determined study endpoint.

  • Excise tumors, weigh them, and preserve them for further analysis (e.g., histopathology, Western blotting).

  • Collect major organs for histopathological analysis to assess potential toxicity.

Visualizations

Signaling Pathway of NPS-1034

Caption: NPS-1034 inhibits AXL and MET, blocking downstream pro-survival pathways.

Experimental Workflow for In Vivo Assessment

Caption: Generalized workflow for assessing NPS-1034 efficacy and tolerability in vivo.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. NPS-1034 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 7. caymanchem.com [caymanchem.com]

Technical Support Center: Optimizing NPS-1034 Concentration for MTT Assay

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing NPS-1034 in MTT cell viability assays. Find detailed protocols, troubleshooting advice, and answers to frequently asked questions to ensure accurate and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is NPS-1034 and what is its mechanism of action?

NPS-1034 is a potent dual inhibitor of the AXL and MET receptor tyrosine kinases, with IC50 values of 10.3 nM and 48 nM, respectively[1][2]. These kinases are often overexpressed in malignant tumors and are implicated in cell proliferation, survival, metastasis, and drug resistance[3]. By inhibiting MET and AXL, NPS-1034 can block downstream signaling pathways, including PI3K/Akt and MAPK/Erk, leading to the induction of apoptosis and a reduction in tumor cell viability[1][3][4]. Recent studies have also shown that NPS-1034 can suppress the TNFR1/NF-κB signaling pathway and inhibit ROS1 activity[3][5][6][7].

Q2: What is the MTT assay and how does it measure cell viability?

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity[8]. In living cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product[9]. The amount of this insoluble formazan, which is subsequently solubilized, is directly proportional to the number of metabolically active (viable) cells[8]. The absorbance of the solubilized formazan is measured spectrophotometrically, typically around 570-590 nm[10].

Q3: What is a typical starting concentration range for NPS-1034 in an MTT assay?

Based on published data, a broad concentration range is recommended to determine the IC50 value for your specific cell line. A common starting range for NPS-1034 is from low nanomolar (nM) to high micromolar (µM) concentrations. Studies have effectively used concentrations ranging from 10 µM to 80 µM to demonstrate a dose-dependent decrease in cell viability in various cancer cell lines[3][5]. However, its IC50 has been reported to be as low as 112.7 nM and 190.3 nM in MET-amplified MKN45 and SNU638 gastric cancer cells, respectively[1][2]. Therefore, a serial dilution covering this wide spectrum is advisable for initial experiments.

Q4: What is the recommended incubation time for NPS-1034 treatment before performing the MTT assay?

The optimal incubation time for NPS-1034 treatment can vary depending on the cell type and the specific research question. Published studies have reported incubation times of 24, 48, and 72 hours[1][2][3][5]. A 72-hour incubation is often used to assess long-term effects on cell proliferation[1][2], while shorter durations like 24 or 48 hours can reveal more immediate cytotoxic or apoptotic effects[3][5]. It is recommended to perform a time-course experiment (e.g., 24, 48, and 72 hours) to determine the ideal endpoint for your experimental model.

Experimental Protocol: MTT Assay with NPS-1034

This protocol provides a general framework. Optimization of cell seeding density, NPS-1034 concentrations, and incubation times is critical for each specific cell line.

Materials:

• NPS-1034 compound

• Appropriate cell line and complete culture medium

• Sterile 96-well cell culture plates

• MTT solution (5 mg/mL in sterile PBS)[10]

• MTT solvent (e.g., 10% SDS in 0.01M HCl, or acidified isopropanol)[1][10]

• Dimethyl sulfoxide (DMSO) for NPS-1034 stock solution

• Phosphate-buffered saline (PBS), sterile

• Multichannel pipette

• Microplate reader (capable of measuring absorbance at 570-590 nm)

Procedure:

• Cell Seeding:

  • Harvest and count cells, ensuring they are in the logarithmic growth phase.

  • Seed cells into a 96-well plate at a pre-optimized density (e.g., 0.5 x 10⁴ to 1 x 10⁴ cells/well) in 100 µL of complete culture medium[1][5].

  • Include wells for background control (medium only).

  • Incubate the plate overnight (12-24 hours) at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment[1].

• Compound Treatment:

  • Prepare a concentrated stock solution of NPS-1034 in DMSO.

  • On the day of treatment, prepare serial dilutions of NPS-1034 in serum-free or low-serum (1% FBS) medium to achieve the desired final concentrations[1][2]. The final DMSO concentration should be consistent across all wells and ideally below 0.5% to avoid solvent toxicity.

  • Include a vehicle control group (cells treated with the same final concentration of DMSO as the highest NPS-1034 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the prepared NPS-1034 dilutions (or control media) to the respective wells.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO₂[1][3][5].

• MTT Incubation:

  • Following the treatment period, add 10-15 µL of MTT solution (5 mg/mL) to each well, including controls[1].

  • Incubate the plate for 3 to 4 hours at 37°C[1][10]. During this time, viable cells will metabolize the MTT into visible purple formazan crystals.

• Formazan Solubilization:

  • After MTT incubation, carefully remove the medium containing MTT. For adherent cells, aspirate gently to avoid dislodging the formazan crystals[10].

  • Add 100-150 µL of MTT solvent (e.g., 10% SDS solution) to each well to dissolve the formazan crystals[1][10].

  • Wrap the plate in foil to protect it from light and place it on an orbital shaker for 15-30 minutes to ensure complete solubilization[10].

• Absorbance Measurement:

  • Read the absorbance of each well using a microplate reader at a wavelength between 570 nm and 590 nm[8]. A reference wavelength of 630 nm can be used to reduce background noise.

  • Read the plate within 1 hour of adding the solvent[10].

• Data Analysis:

  • Subtract the average absorbance of the background control wells from all other readings.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control using the formula:

    • % Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100

  • Plot the percentage of viability against the log of NPS-1034 concentration to generate a dose-response curve and determine the IC50 value.

Data Presentation

Table 1: Reported IC50 Values and Experimental Concentrations for NPS-1034

Cell Line	Cancer Type	IC50 Value	Experimental Concentrations	Treatment Duration	Reference
MKN45	Gastric Cancer	112.7 nM	Not specified in abstract	72 hours	[1][2]
SNU638	Gastric Cancer	190.3 nM	Not specified in abstract	72 hours	[1][2]
NCCIT	Testicular Cancer	Not specified	10, 20, 40, 80, 160 µM	24 hours	[3]
NTERA2	Testicular Cancer	Not specified	10, 20, 40, 80, 160 µM	24 hours	[3]
A498	Renal Cell Carcinoma	Not specified	0, 10, 20, 40, 80 µM	24 hours	[5]
786-0	Renal Cell Carcinoma	Not specified	0, 10, 20, 40, 80 µM	24 hours	[5]
Caki-1	Renal Cell Carcinoma	Not specified	0, 10, 20, 40, 80 µM	24 hours	[5]

Visualizations

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NPS-1034 Induce Cell Death with Suppression of TNFR1/NF-κB Signaling in Testicular Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model [mdpi.com]
• 6. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. biopioneer.com.tw [biopioneer.com.tw]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. cyrusbio.com.tw [cyrusbio.com.tw]

Technical Support Center: Investigating Acquired Resistance to NPS-1034

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers encountering acquired resistance to NPS-1034, a dual inhibitor of MET and AXL receptor tyrosine kinases.[1][2] The information provided is based on established mechanisms of resistance to MET and AXL inhibitors and offers experimental strategies to investigate these phenomena.

Troubleshooting Guide

This guide addresses common issues observed during in vitro and in vivo experiments with NPS-1034.

Observed Issue	Potential Cause	Recommended Action
Decreased sensitivity to NPS-1034 in cell culture (Increased IC50)	1. Reactivation of MET or AXL signaling: This could be due to secondary mutations in the kinase domains of MET or AXL, or amplification of the MET or AXL genes. 2. Activation of bypass signaling pathways: Upregulation of alternative receptor tyrosine kinases (RTKs), such as the Epidermal Growth Factor Receptor (EGFR), can provide compensatory survival signals.	1. Confirm target engagement: Perform Western blot analysis to check the phosphorylation status of MET (Tyr1234/1235) and AXL (Tyr702 or Tyr779) in the presence of NPS-1034. A lack of inhibition suggests a potential resistance mechanism. 2. Assess bypass pathway activation: Use a phospho-RTK array to screen for the activation of other RTKs. Follow up with Western blotting for specific activated receptors, such as p-EGFR (Tyr1068). 3. Sequence MET and AXL genes: Isolate genomic DNA from resistant cells and perform sequencing to identify potential mutations in the kinase domains.
Tumor regrowth in xenograft models after initial response to NPS-1034	1. Heterogeneous tumor population: Pre-existing resistant clones may be selected for during treatment. 2. Pharmacokinetic issues: Suboptimal drug exposure in the tumor microenvironment. 3. In vivo specific resistance mechanisms: Activation of stromal-derived factors (e.g., HGF, the ligand for MET) that can overcome NPS-1034 inhibition.	1. Establish and analyze resistant tumors: Once tumors regrow, excise them and establish cell lines or perform molecular analysis (Western blotting, sequencing) to investigate the resistance mechanisms as described for the in vitro scenario. 2. Pharmacokinetic/Pharmacodynamic (PK/PD) analysis: If possible, measure the concentration of NPS-1034 in plasma and tumor tissue to ensure adequate drug exposure. Correlate drug levels with target inhibition (p-MET, p-AXL) in the tumor. 3. Combination therapy: Based on the identified resistance mechanism, consider combination therapies. For example, if EGFR is activated, a combination of NPS-1034 and an EGFR inhibitor could be tested.
Inconsistent results in cell viability assays (e.g., MTT)	1. Cell seeding density: Inconsistent cell numbers can lead to variability in results. 2. Drug stability: Degradation of NPS-1034 in culture media over long incubation periods. 3. Assay interference: Components in the media or the compound itself may interfere with the assay chemistry.	1. Optimize cell seeding: Perform a cell titration experiment to determine the optimal seeding density for your cell line. 2. Replenish drug: For long-term experiments, consider replenishing the media with fresh NPS-1034 every 48-72 hours. 3. Use an alternative viability assay: Consider using a different assay based on a distinct principle, such as a crystal violet assay (for cell number) or a trypan blue exclusion assay (for viability).

Frequently Asked Questions (FAQs)

Q1: My cancer cell line is showing reduced sensitivity to NPS-1034. What is the first thing I should check?

A1: The first step is to verify the phosphorylation status of the primary targets of NPS-1034, which are MET and AXL. You can do this by performing a Western blot analysis on lysates from your resistant cells and comparing them to the parental (sensitive) cells, both with and without NPS-1034 treatment. A sustained phosphorylation of MET (at Tyr1234/1235) or AXL (at Tyr702 or Tyr779) in the presence of NPS-1034 in the resistant cells would indicate a primary resistance mechanism.

Q2: I have confirmed that MET and AXL phosphorylation is still inhibited by NPS-1034 in my resistant cells. What should I investigate next?

A2: If the primary targets are still inhibited, it is likely that the resistant cells have activated a "bypass" signaling pathway to maintain their growth and survival. A phospho-receptor tyrosine kinase (RTK) array is a good screening tool to identify which alternative RTKs might be activated. A common bypass mechanism for MET/AXL inhibitors is the activation of the EGFR pathway. You should specifically check for the phosphorylation of EGFR at sites like Tyr1068.

Q3: How can I determine if my resistant cells have developed a mutation in the MET or AXL gene?

A3: To identify potential mutations, you will need to perform gene sequencing. Isolate genomic DNA from both your parental (sensitive) and NPS-1034-resistant cell lines. The kinase domains of both MET and AXL should be amplified by PCR and then sequenced. Compare the sequences from the resistant and parental cells to identify any acquired mutations.

Q4: What is a suitable positive control for a Western blot for p-MET or p-AXL?

A4: For p-MET, you can stimulate serum-starved cells with Hepatocyte Growth Factor (HGF), the ligand for MET, to induce phosphorylation. For p-AXL, you can use its ligand, Gas6, to stimulate the cells. Alternatively, some cell lines, like MKN45 and SNU638, have high basal levels of p-MET.[1]

Q5: What are some key considerations when setting up a xenograft model to study acquired resistance to NPS-1034?

A5: When establishing a xenograft model for resistance studies, it is crucial to:

• Establish a baseline tumor growth rate: Before starting treatment, allow the tumors to reach a palpable size and establish a baseline growth curve.

• Use an appropriate dosing schedule: Based on preclinical data, administer NPS-1034 at a dose and schedule known to be effective.

• Monitor tumor volume regularly: Measure tumor volume at least twice a week to track response and identify the onset of resistance (tumor regrowth).

• Collect tissues at different time points: Harvest tumors from a subset of animals during initial response and after resistance develops to compare the molecular profiles.

Quantitative Data

Table 1: In Vitro Inhibitory Activity of NPS-1034

Target/Cell Line	Assay Type	IC50 (nM)	Reference
AXL	Kinase Assay	10.3	[1]
MET	Kinase Assay	48	[1]
MKN45 (gastric cancer)	Cell Viability	112.7	[1]
SNU638 (gastric cancer)	Cell Viability	190.3	[1]
AGS, KATOIII, NCI-N87, MKN1, MKN28, MKN74 (gastric cancer)	Cell Viability	>1000	[1]
HCC827/GR (gefitinib-resistant NSCLC)	Cell Viability	Not specified, but overcomes resistance	[2]
HCC-78 (ROS1-rearranged NSCLC)	Cell Viability	Not specified, but inhibits proliferation	[2]
H820 (NSCLC)	Cell Viability	Not specified, but enhances EGFR-TKI sensitivity	[2]
NCCIT (testicular cancer)	Cell Viability	Dose-dependent inhibition	[3]
NTERA2 (testicular cancer)	Cell Viability	Dose-dependent inhibition	[3]
A498, 786-0, Caki-1 (renal cell carcinoma)	Cell Viability	Dose-dependent inhibition	[4]

Experimental Protocols

Cell Viability (MTT) Assay

This protocol is used to assess the cytotoxic effects of NPS-1034 on cancer cell lines.

Materials:

• Cancer cell lines of interest

• 96-well cell culture plates

• Complete growth medium

• NPS-1034 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000 cells/well) in 100 µL of complete growth medium.

• Allow cells to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Prepare serial dilutions of NPS-1034 in complete growth medium.

• Remove the old medium from the wells and add 100 µL of the medium containing different concentrations of NPS-1034. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for the desired period (e.g., 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• After incubation, add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Incubate overnight at 37°C or for a few hours at room temperature on a shaker to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Western Blot Analysis for Phospho-RTKs

This protocol is for detecting the phosphorylation status of MET, AXL, and potential bypass signaling proteins like EGFR.

Materials:

• Parental and NPS-1034-resistant cells

• NPS-1034

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (see table below)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Primary Antibody Recommendations:

Antibody	Target	Suggested Dilution	Reference
Phospho-Met (Tyr1234/1235)	Activated MET	1:1000	[5]
Phospho-Axl (Tyr702)	Activated AXL	1:500 - 1:1000	[6][7]
Phospho-EGFR (Tyr1068)	Activated EGFR	1:1000	[8][9]
Total MET	Total MET protein	Varies by vendor
Total AXL	Total AXL protein	Varies by vendor
Total EGFR	Total EGFR protein	Varies by vendor
Beta-Actin or GAPDH	Loading control	Varies by vendor

Procedure:

• Plate parental and resistant cells and allow them to attach.

• Treat the cells with the desired concentration of NPS-1034 for a specified time (e.g., 2-6 hours).

• Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST.

• Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Apply the ECL substrate and visualize the protein bands using an imaging system.

• For loading control, strip the membrane and re-probe with an antibody for a housekeeping protein like beta-actin or GAPDH.

In Vivo Xenograft Model for Acquired Resistance

This protocol outlines a general workflow for establishing a xenograft model to study acquired resistance to NPS-1034.

Materials:

• Immunocompromised mice (e.g., nude or SCID)

• Cancer cell line of interest

• Matrigel (optional)

• NPS-1034 formulation for oral gavage

• Calipers for tumor measurement

• Anesthesia

Procedure:

• Tumor Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 1-5 million cells in 100-200 µL of PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor tumor volume using the formula: (Length x Width²)/2.

• Treatment Initiation: Randomize the mice into treatment and vehicle control groups. Begin treatment with NPS-1034 (e.g., 10-30 mg/kg, daily oral gavage) or vehicle.[2]

• Monitoring Response: Continue to measure tumor volume regularly (e.g., 2-3 times per week) and monitor the body weight of the mice as an indicator of toxicity.

• Defining Resistance: Acquired resistance is typically defined as tumor regrowth to the initial volume at the start of treatment after an initial response.

• Tissue Collection and Analysis: When tumors in the treatment group show signs of resistance, euthanize the mice and excise the tumors. A portion of the tumor can be flash-frozen for molecular analysis (Western blotting, sequencing), fixed in formalin for immunohistochemistry, or used to establish a resistant cell line in culture.

Visualizations

Signaling Pathways

Caption: MET/AXL signaling and a potential bypass mechanism via EGFR.

Experimental Workflow

Caption: Workflow for investigating acquired resistance to NPS-1034.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. mdpi.com [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Phospho-Met (Tyr1234/1235) Antibody | Cell Signaling Technology [cellsignal.com]
• 6. Phospho-Axl (Tyr702) (D12B2) Rabbit mAb | Cell Signaling Technology [cellsignal.com]
• 7. assaygenie.com [assaygenie.com]
• 8. Phospho-EGFR (Tyr1068) Monoclonal Antibody (S.684.2) (MA5-15199) [thermofisher.com]
• 9. Phospho-EGF Receptor (Tyr1068) Antibody | Cell Signaling Technology [cellsignal.com]

NPS-1034 inconsistent results in cell viability assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers encountering inconsistent results in cell viability assays with NPS-1034.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of NPS-1034?

NPS-1034 is a dual inhibitor of the receptor tyrosine kinases MET and AXL, with IC50 values of 48 nM and 10.3 nM, respectively[1][2]. Aberrant signaling through MET and AXL is implicated in tumor growth, metastasis, and drug resistance[3][4]. By inhibiting these pathways, NPS-1034 can suppress cell proliferation and induce apoptosis in susceptible cancer cell lines[3][4][5]. Some studies have also reported its activity against ROS1 and the TNFR1/NF-κB signaling pathway[3][5][6].

Q2: Why am I seeing variable IC50 values for NPS-1034 in my cell viability assays?

Inconsistent IC50 values can stem from several factors:

• Compound Solubility: NPS-1034 is practically insoluble in aqueous media and most organic solvents[7]. Improper solubilization can lead to inaccurate concentrations in your assay.

• Cell Line Sensitivity: Different cell lines exhibit varying sensitivity to NPS-1034, depending on their expression levels of p-MET and p-AXL[1][2].

• Assay Type and Duration: The choice of viability assay (e.g., MTT, XTT, ATP-based) and the incubation time can influence the apparent cytotoxicity.

• Experimental Conditions: Factors like cell seeding density, serum concentration in the media, and the passage number of the cells can all contribute to variability[8].

Q3: What is the recommended solvent and storage condition for NPS-1034?

NPS-1034 is soluble in DMSO at a concentration of 100 mg/mL (181.31 mM)[1]. It is crucial to use fresh, anhydrous DMSO as the compound's solubility is reduced by moisture[1]. For long-term storage, the powdered form should be kept at -20°C for up to 3 years[1]. Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -80°C for up to one year[1][2].

Troubleshooting Guide

Issue: High variability between replicate wells in my cell viability assay.

• Question: Have you ensured complete solubilization of NPS-1034?

  • Answer: NPS-1034 has poor solubility[7]. Ensure the compound is fully dissolved in fresh, anhydrous DMSO before diluting it in your culture medium. Precipitates in the stock solution or final culture medium are a common source of error.

• Question: Are you mixing the compound thoroughly in the culture medium before adding it to the cells?

  • Answer: Inadequate mixing can lead to a concentration gradient across the plate. Gently pipette or vortex the diluted compound in the medium before dispensing it into the wells.

• Question: Is your cell seeding uniform across the plate?

  • Answer: Uneven cell distribution will lead to variability. Ensure you have a single-cell suspension and mix the cells gently before and during plating. Check for cell clumping.

Issue: NPS-1034 is showing lower potency (higher IC50) than expected.

• Question: What is the expression level of p-MET and p-AXL in your cell line?

  • Answer: The cytotoxic effects of NPS-1034 are more pronounced in cell lines with high expression of its targets, p-MET and p-AXL[1][2]. Consider verifying the target expression in your cell line via Western blot.

• Question: What is the duration of your drug treatment?

  • Answer: Many published protocols for NPS-1034 cell viability assays use an incubation period of 72 hours[1][9]. Shorter incubation times may not be sufficient to observe the full cytotoxic effect.

• Question: What is the serum concentration in your culture medium?

  • Answer: Some protocols specify using a reduced serum concentration (e.g., 1% FBS) during drug treatment[1][9]. High serum levels may contain growth factors that can interfere with the activity of the inhibitor.

Quantitative Data Summary

The half-maximal inhibitory concentration (IC50) of NPS-1034 varies depending on the target and the cell line.

Target/Cell Line	IC50 (nM)	Reference
c-Met (enzymatic assay)	48	[1][2]
Axl (enzymatic assay)	10.3	[1][2]
MKN45 (gastric cancer)	112.7	[1][2]
SNU638 (gastric cancer)	190.3	[2]

Experimental Protocols

MTT Assay for Cell Viability

This protocol is adapted from published studies using NPS-1034[1][9].

• Cell Seeding: Plate 0.5 x 10⁴ cells per well in a 96-well plate and allow them to attach overnight.

• Drug Preparation: Prepare a stock solution of NPS-1034 in fresh, anhydrous DMSO. Serially dilute the stock solution in culture medium containing 1% FBS to achieve the desired final concentrations.

• Drug Treatment: Remove the overnight culture medium from the cells and replace it with the medium containing the various concentrations of NPS-1034. Include a vehicle control (DMSO-containing medium).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 15 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Add 100 µL of a 10% (w/v) SDS solution to each well to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at 595 nm using a microplate reader.

Visualizations

Caption: NPS-1034 inhibits MET, AXL, and TNFR1 signaling pathways.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. NPS-1034 Induce Cell Death with Suppression of TNFR1/NF-κB Signaling in Testicular Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Troubleshooting Cell-based Assays Ask the Experts to Avoid Common Pitfalls from Cell Seeding to Analysis [promega.sg]
• 9. aacrjournals.org [aacrjournals.org]

Technical Support Center: Managing Venous Toxicity with MET Inhibitors

Disclaimer: This document provides technical guidance on managing venous toxicities, primarily peripheral edema, which are known class-effects of MET inhibitors. As of November 2025, there is no publicly available clinical data detailing the specific adverse event profile, including venous toxicities, for the MET inhibitor NPS-1034. The information presented here is based on published data for other MET inhibitors, such as capmatinib and tepotinib, and should be adapted and applied with caution to novel agents like NPS-1034 pending specific clinical findings.

Frequently Asked Questions (FAQs)

Q1: What is the primary venous toxicity associated with MET inhibitors?

A1: The most common venous toxicity reported with MET inhibitors is peripheral edema, which is the swelling caused by excess fluid trapped in your body's tissues.[1][2][3] It typically occurs in the feet, ankles, legs, and hands.[4] While generally mild to moderate in severity (Grade 1/2), severe (Grade 3 or higher) peripheral edema can occur in a subset of patients.[1]

Q2: What is the proposed mechanism of MET inhibitor-induced peripheral edema?

A2: The leading hypothesis is that MET inhibitor-induced edema is an "on-target" effect related to increased vascular permeability.[1][5] The HGF/MET signaling pathway is crucial for maintaining the integrity of the vascular endothelium. By blocking this pathway, MET inhibitors may disrupt the balance of fluid exchange across blood vessels, leading to leakage into the surrounding tissues.[1][6][7][8] Another less understood, contributing factor may be hypoalbuminemia (low levels of albumin in the blood), which has also been observed in patients treated with MET inhibitors.[1]

Q3: Are there any preventative measures researchers can take before initiating experiments with MET inhibitors like NPS-1034?

A3: While complete prevention may not be possible due to the on-target nature of the effect, proactive monitoring and early management are key.[5] For preclinical studies, establishing baseline measurements of limb volume or tissue water content can help in accurately assessing edema development. In a clinical research setting, educating participants on the early signs of edema is crucial for timely reporting.[6][7]

Q4: How is MET inhibitor-induced peripheral edema typically managed?

A4: Management is often multi-faceted and depends on the severity (grade) of the edema.[1] Common strategies include:

• Non-pharmacological interventions: These are often the first line of management and include limb elevation, compression stockings or sleeves, and specific exercises to promote fluid drainage.[4][6][7] Seeing a certified lymphedema therapist may also be beneficial.[4]

• Dose modification: Dose reduction or temporary interruption of the MET inhibitor is an effective strategy for managing more significant edema.[1] In some cases, frequent short breaks from treatment may be more effective than a dose reduction.[1]

• Pharmacological interventions: Diuretics ("water pills") have shown limited efficacy for MET inhibitor-induced edema, as the underlying mechanism is not primarily fluid retention by the kidneys.[4] Their use should be carefully considered by a qualified clinician.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Mild (Grade 1) swelling in the feet and ankles after initiating MET inhibitor treatment.	On-target effect of MET inhibition leading to increased vascular permeability.	- Advise elevating the affected limbs above the heart when possible.[4]- Suggest the use of compression stockings.[4]- Monitor for any worsening of symptoms.
Moderate (Grade 2) swelling extending to the lower legs, causing discomfort and slight impairment in daily activities.	Progressive on-target effect of the MET inhibitor.	- Continue non-pharmacological interventions.- Consider a temporary interruption of the MET inhibitor treatment and/or a dose reduction in consultation with the study protocol.[1]- Re-evaluate the patient's overall fluid status.
Severe (Grade 3) swelling that is painful, limits self-care activities, and is accompanied by skin changes.	Significant disruption of vascular integrity due to MET inhibition.	- The MET inhibitor should be held immediately.- A significant dose reduction should be considered upon resolution or improvement of symptoms.[1]- A thorough clinical evaluation is necessary to rule out other causes of severe edema.
Development of hypoalbuminemia alongside peripheral edema.	Potential on-target effect of MET inhibition on albumin production in hepatocytes.[1]	- Monitor serum albumin levels regularly.- Ensure adequate nutritional support.- Hypoalbuminemia can exacerbate edema, so managing this is a key part of controlling the swelling.

Data Presentation

Table 1: Incidence of Peripheral Edema with Various MET Inhibitors (Monotherapy)

MET Inhibitor	Overall Incidence of Peripheral Edema (All Grades)	Incidence of Severe Peripheral Edema (Grade ≥3)
Capmatinib	10-74%	Up to 13%
Tepotinib	16-63.3%	Data varies by study
Crizotinib	High incidence reported	Data varies by study
Savolitinib	Data varies by study	Data varies by study

Data compiled from a review of clinical trials. The range in incidence can be attributed to differences in study populations, dosing, and monitoring.[1]

Experimental Protocols

Protocol: In Vitro Vascular Permeability Assay (Transwell Assay)

This assay can be used to assess the direct effect of MET inhibitors like NPS-1034 on the permeability of an endothelial cell monolayer.

Objective: To quantify the passage of a tracer molecule across a monolayer of human umbilical vein endothelial cells (HUVECs) following treatment with a MET inhibitor.

Materials:

• HUVECs

• Endothelial cell growth medium

• Transwell inserts (e.g., 0.4 µm pore size) for 24-well plates

• Fibronectin

• MET inhibitor (e.g., NPS-1034)

• Hepatocyte Growth Factor (HGF)

• FITC-dextran (or other fluorescently labeled tracer)

• Fluorometer

Methodology:

• Cell Seeding: Coat the Transwell inserts with fibronectin. Seed HUVECs onto the inserts at a high density to form a confluent monolayer. Culture for 48-72 hours until a tight monolayer is formed.

• Treatment:

  • Pre-treat the HUVEC monolayers with the MET inhibitor (e.g., NPS-1034 at various concentrations) or vehicle control for a specified time (e.g., 24 hours).

  • Some wells can be co-treated with HGF to assess the inhibitor's ability to block HGF-mediated effects on permeability.

• Permeability Measurement:

  • After the treatment period, carefully remove the medium from the top and bottom chambers.

  • Add fresh medium containing a known concentration of FITC-dextran to the top chamber (the Transwell insert).

  • Add fresh medium without the tracer to the bottom chamber.

  • Incubate for a defined period (e.g., 1-4 hours).

• Quantification:

  • After incubation, collect samples from the bottom chamber.

  • Measure the fluorescence of the samples using a fluorometer.

  • The amount of FITC-dextran that has passed through the monolayer into the bottom chamber is proportional to the permeability of the endothelial barrier.

• Data Analysis:

  • Compare the fluorescence intensity of the treated groups to the vehicle control group. An increase in fluorescence indicates increased permeability.

  • Generate dose-response curves to determine the concentration at which the MET inhibitor significantly increases permeability.

Visualizations

Caption: Proposed signaling pathway for MET inhibitor-induced peripheral edema.

Caption: Clinical management workflow for MET inhibitor-induced peripheral edema.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. selleck.co.jp [selleck.co.jp]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. NPS-1034 Induce Cell Death with Suppression of TNFR1/NF-κB Signaling in Testicular Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cancerres.aacrjournals.org [cancerres.aacrjournals.org]
• 7. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Compensatory Signaling with NPS-1034 Combination Therapy

This technical support center provides researchers, scientists, and drug development professionals with essential information, troubleshooting guides, and detailed protocols for utilizing NPS-1034 in combination therapies to overcome compensatory signaling and drug resistance.

Frequently Asked Questions (FAQs)

Q1: What is NPS-1034 and what is its primary mechanism of action?

A1: NPS-1034 is a potent dual inhibitor of the receptor tyrosine kinases (RTKs) c-Met (also known as MET) and AXL, with IC50 values of 48 nM and 10.3 nM, respectively[1][2]. It is also known to inhibit other kinases such as ROS1[3][4]. By targeting these kinases, NPS-1034 can disrupt key signaling pathways involved in cell proliferation, survival, migration, and angiogenesis[5].

Q2: What is "compensatory signaling" in the context of cancer therapy, and how does it relate to NPS-1034?

A2: Compensatory signaling, or bypass signaling, is a common mechanism of acquired drug resistance in cancer. When a primary oncogenic pathway is blocked by a targeted therapy (e.g., an EGFR inhibitor), cancer cells can sometimes adapt by activating alternative signaling pathways to maintain their growth and survival. NPS-1034 is particularly effective in scenarios where resistance to EGFR tyrosine kinase inhibitors (TKIs) like gefitinib or erlotinib is driven by the compensatory activation of the c-Met or AXL pathways in non-small cell lung cancer (NSCLC)[3][6][7].

Q3: We are observing resistance to our primary EGFR inhibitor in our NSCLC cell line model. How can we determine if c-Met or AXL activation is the cause?

A3: To investigate if c-Met or AXL activation is mediating resistance, you can perform the following:

• Western Blotting: Probe cell lysates for phosphorylated c-Met (p-MET) and phosphorylated AXL (p-AXL). An increase in the levels of p-MET or p-AXL in your resistant cell line compared to the sensitive parental line is a strong indicator of pathway activation. You should also probe for downstream effectors like phosphorylated Akt (p-Akt) and phosphorylated Erk (p-Erk)[1][8].

• Gene Amplification Analysis: Use techniques like fluorescence in situ hybridization (FISH) or quantitative PCR (qPCR) to check for amplification of the MET gene, which is a known mechanism of resistance[6].

• siRNA Knockdown: Use small interfering RNA (siRNA) to specifically knock down the expression of MET or AXL. If the cells regain sensitivity to the EGFR inhibitor after knockdown, it confirms the involvement of that compensatory pathway[3][4].

Q4: What is the rationale for combining NPS-1034 with an EGFR TKI?

A4: In EGFR-mutant NSCLC, treatment with EGFR TKIs can lead to resistance through the activation of c-Met or AXL. A combination therapy of an EGFR TKI with NPS-1034 is designed to simultaneously block both the primary EGFR pathway and the c-Met/AXL compensatory bypass pathways. This dual blockade can lead to a synergistic inhibition of cell proliferation and a more potent induction of apoptosis (cell death) in resistant cells[3][6]. Studies have shown that the suppression of downstream signaling molecules like Akt is more profound with the combination treatment than with either drug alone[3].

Q5: We are not seeing the expected synergistic effect between NPS-1034 and our EGFR TKI. What are some potential troubleshooting steps?

A5: If you are not observing synergy, consider the following:

• Cell Line Authenticity and Characteristics: Confirm the identity of your cell line and verify the specific resistance mechanism. Resistance to EGFR TKIs can also be caused by other mechanisms, such as the T790M mutation in the EGFR gene, which may not be overcome by NPS-1034 alone[6].

• Drug Concentration and Dosing Schedule: Ensure that you are using an appropriate range of concentrations for both drugs to perform a synergy analysis (e.g., using the Chou-Talalay method to calculate a Combination Index, CI). The timing and duration of drug exposure can also be critical.

• Experimental Readout: The synergistic effect may be more apparent in certain assays than others. For example, you might see a stronger synergy in an apoptosis assay (e.g., measuring cleaved caspase-3 and PARP-1) than in a short-term proliferation assay[1][4].

• Alternative Bypass Pathways: It is possible that other, less common, compensatory pathways are activated in your model. Broader molecular profiling of your resistant cells may be necessary to identify other potential targets.

Q6: Beyond NSCLC, are there other cancer types where NPS-1034 combination therapy could be relevant?

A6: Yes, the principle of targeting c-Met and AXL has broader applications. For instance, NPS-1034 has shown therapeutic efficacy in models of renal cell carcinoma (RCC) by inhibiting not only c-Met and AXL but also TNFRSF1A signaling[9][10]. It has also been investigated in testicular cancer and pancreatic ductal adenocarcinoma[11][12]. The combination of NPS-1034 with standard chemotherapies has also demonstrated synergistic effects in some contexts[12].

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical studies of NPS-1034.

Table 1: In Vitro Inhibitory Activity of NPS-1034

Target Kinase	IC50 (nM)
c-Met	48
AXL	10.3

Source: Selleck Chemicals, MedchemExpress.com[1][2]

Table 2: Anti-proliferative Activity of NPS-1034 in c-Met/p-MET Expressing Gastric Cancer Cell Lines

Cell Line	IC50 (nM)
MKN45	112.7
SNU638	190.3

Source: Selleck Chemicals, MedchemExpress.com[1][2]

Signaling Pathways and Workflows

The following diagrams illustrate the key signaling pathways and experimental workflows relevant to the use of NPS-1034.

Caption: EGFR signaling and compensatory bypass pathways.

Caption: NPS-1034 combination therapy mechanism.

Caption: Experimental workflow for synergy analysis.

Detailed Experimental Protocols

1. Cell Viability (MTT) Assay

This protocol is adapted from methodologies used in studies of NPS-1034 to assess its anti-proliferative effects[1][2].

• Materials:

  • 96-well sterile plastic plates

  • Resistant and parental cancer cell lines

  • Complete growth medium and serum-free or low-serum (1% FBS) medium

  • NPS-1034 and combination drug (e.g., gefitinib)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., 10% w/v SDS in 0.01 M HCl)

  • Multichannel pipette

  • Microplate reader (absorbance at 595 nm)

• Procedure:

  • Seed cells into 96-well plates at a density of 0.5 x 104 cells/well in 100 µL of complete growth medium. Allow cells to attach overnight in a humidified incubator (37°C, 5% CO2).

  • Prepare serial dilutions of NPS-1034 and the combination drug in low-serum (1% FBS) medium. For combination studies, prepare a dose matrix.

  • After overnight incubation, carefully remove the medium from the wells.

  • Add 100 µL of the medium containing the various drug concentrations to the appropriate wells. Include vehicle-only control wells.

  • Incubate the plates for 72 hours.

  • Add 15 µL of MTT solution (5 mg/mL) to each well and incubate for an additional 4 hours.

  • After the 4-hour incubation, carefully remove the medium and add 100 µL of the SDS solubilization solution to each well to dissolve the formazan crystals.

  • Allow the plates to stand for 24 hours at room temperature in the dark to ensure complete solubilization.

  • Read the absorbance at 595 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

2. Western Blotting for Pathway Activation

This protocol is a standard method to assess the phosphorylation status of key signaling proteins.

• Materials:

  • 6-well plates

  • Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer apparatus and PVDF membranes

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibodies (e.g., anti-p-MET, anti-MET, anti-p-AXL, anti-AXL, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-GAPDH)

  • HRP-conjugated secondary antibodies

  • Enhanced chemiluminescence (ECL) substrate

  • Imaging system

• Procedure:

  • Plate cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with NPS-1034, the combination drug, or vehicle control for the desired time (e.g., 3, 6, or 24 hours).

  • Wash cells with ice-cold PBS and lyse them on ice using lysis buffer with inhibitors.

  • Scrape the cells, collect the lysate, and centrifuge at high speed (e.g., 14,000 rpm) for 15 minutes at 4°C to pellet cell debris.

  • Transfer the supernatant (protein lysate) to a new tube and determine the protein concentration using a BCA assay.

  • Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

  • Apply ECL substrate and visualize the protein bands using an imaging system.

  • If necessary, strip the membrane and re-probe with another antibody (e.g., for total protein or a loading control like GAPDH).

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cancerres.aacrjournals.org [cancerres.aacrjournals.org]
• 5. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. mdpi.com [mdpi.com]
• 9. mdpi.com [mdpi.com]
• 10. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. NPS-1034 Induce Cell Death with Suppression of TNFR1/NF-κB Signaling in Testicular Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of NPS-1034 (Taletrectinib) and Crizotinib in ROS1 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent tyrosine kinase inhibitors (TKIs) targeting ROS1 fusions in cancer: NPS-1034 (taletrectinib), a next-generation inhibitor, and crizotinib, a first-generation multi-targeted TKI. This comparison aims to inform research and development decisions by presenting key preclinical and clinical data, detailed experimental methodologies, and visual representations of relevant biological pathways and workflows.

Executive Summary

NPS-1034 (taletrectinib) demonstrates superior potency and efficacy against both wild-type and clinically relevant resistance mutations of ROS1 compared to crizotinib. Notably, taletrectinib exhibits significant activity against the crizotinib-resistant G2032R mutation. Clinical data further supports the enhanced efficacy of taletrectinib in both treatment-naïve and crizotinib-pretreated patients with ROS1-positive non-small cell lung cancer (NSCLC), showcasing higher response rates and longer progression-free survival.

Data Presentation: Preclinical and Clinical Efficacy

The following tables summarize the key quantitative data comparing the performance of NPS-1034 (taletrectinib) and crizotinib in inhibiting ROS1.

Table 1: Preclinical Activity against ROS1 Kinase

Inhibitor	Target	IC50 (nM)	Fold-Potency vs. Crizotinib (Wild-Type)
NPS-1034 (Taletrectinib)	ROS1 Wild-Type	2.6[1]	~3.6x more potent
ROS1 G2032R	53.3[1]	-
Crizotinib	ROS1 Wild-Type	~9.4[1]	1x
ROS1 G2032R	>2000[1]	-

Table 2: Clinical Efficacy in ROS1-Positive NSCLC (TKI-Naïve Patients)

Parameter	NPS-1034 (Taletrectinib)	Crizotinib
Overall Response Rate (ORR)	88.8% - 92.5%[2][3]	70% - 72%[3][4][5]
Intracranial ORR	76.5%[2]	N/A (Limited CNS penetration)
Median Duration of Response (DOR)	44.2 months[2]	17.6 - 24.7 months[3][6]
Median Progression-Free Survival (PFS)	33.2 - 45.6 months[2][7]	15.9 - 19.3 months[3][6]

Table 3: Clinical Efficacy in ROS1-Positive NSCLC (Crizotinib-Pretreated Patients)

Parameter	NPS-1034 (Taletrectinib)
Overall Response Rate (ORR)	52.6% - 55.8%[2][7]
ORR in patients with G2032R mutation	61.5% - 80%[2][7]
Intracranial ORR	65.6% - 91.7%[2][7]
Median Duration of Response (DOR)	16.6 months[2]
Median Progression-Free Survival (PFS)	9.7 - 11.8 months[2][7]

Signaling Pathways and Mechanism of Action

ROS1 is a receptor tyrosine kinase that, when constitutively activated through chromosomal rearrangements, drives oncogenesis by activating several downstream signaling pathways.[8][9] These include the PI3K/AKT/mTOR, MAPK/ERK, and JAK/STAT pathways, which are crucial for cell proliferation, survival, and growth.[10] Both NPS-1034 and crizotinib are ATP-competitive inhibitors that bind to the kinase domain of ROS1, thereby blocking its autophosphorylation and the subsequent activation of these downstream pathways.[11][12]

Caption: The ROS1 signaling pathway, which promotes cancer cell proliferation, survival, and growth.

NPS-1034's superior efficacy, particularly against the G2032R mutation, is attributed to its distinct binding mode and higher potency, allowing it to overcome the steric hindrance that confers resistance to crizotinib.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

ROS1 Kinase Inhibition Assay

This assay is designed to measure the half-maximal inhibitory concentration (IC50) of a compound against the ROS1 kinase.

Caption: A generalized workflow for a ROS1 kinase inhibition assay.

Methodology:

• Reagent Preparation: Recombinant human ROS1 kinase domain, a suitable substrate (e.g., IGF-1Rtide), ATP, and a kinase assay buffer are prepared.

• Compound Dilution: NPS-1034 and crizotinib are serially diluted to a range of concentrations.

• Assay Plate Setup: The diluted compounds are added to the wells of a 96-well plate.

• Enzyme Addition: The purified ROS1 kinase is added to each well containing the inhibitor.

• Reaction Initiation: The kinase reaction is initiated by adding a mixture of the substrate and ATP.

• Incubation: The plate is incubated at 30°C for a specified period to allow the enzymatic reaction to proceed.

• Detection: Kinase activity is measured by quantifying the amount of ADP produced, often using a luminescence-based assay like the ADP-Glo™ Kinase Assay.

• Data Analysis: The luminescence signal is plotted against the inhibitor concentration, and the IC50 value is calculated using non-linear regression analysis.

Cell Viability (MTT) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.

Methodology:

• Cell Seeding: Cancer cells harboring a ROS1 fusion (e.g., HCC78) are seeded into 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with various concentrations of NPS-1034 or crizotinib for 72 hours.[4]

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and incubated for 3-4 hours at 37°C. Metabolically active cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: The formazan crystals are dissolved by adding a solubilization solution (e.g., DMSO or a solution of SDS in HCl).[11]

• Absorbance Measurement: The absorbance of the solubilized formazan is measured using a microplate reader at a wavelength of 570-590 nm.

• Data Analysis: Cell viability is expressed as a percentage of the untreated control, and IC50 values are determined by plotting cell viability against the drug concentration.

Western Blotting for ROS1 Signaling

Western blotting is used to detect the phosphorylation status of ROS1 and its downstream signaling proteins, providing insight into the inhibitor's mechanism of action.

Methodology:

• Cell Lysis: ROS1-positive cancer cells are treated with NPS-1034 or crizotinib for a specified time, then lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a standard protein assay (e.g., BCA assay).

• SDS-PAGE: Equal amounts of protein from each sample are separated by size via sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred from the gel to a membrane (e.g., PVDF or nitrocellulose).

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated overnight at 4°C with primary antibodies specific for total and phosphorylated forms of ROS1, AKT, and ERK.

• Secondary Antibody Incubation: After washing, the membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection reagent and an imaging system.

• Analysis: The intensity of the bands corresponding to the phosphorylated proteins is normalized to the total protein levels to determine the extent of pathway inhibition.

References

• 1. Spectrum of Mechanisms of Resistance to Crizotinib and Lorlatinib in ROS1 Fusion-Positive Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. onclive.com [onclive.com]
• 3. Crizotinib inhibition of ROS1-positive tumours in advanced non-small-cell lung cancer: a Canadian perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Efficacy and Clinical Outcomes of Crizotinib in Patients with ROS1-Rearranged NSCLC: A Multicenter Study [mdpi.com]
• 5. onclive.com [onclive.com]
• 6. youtube.com [youtube.com]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. bosterbio.com [bosterbio.com]
• 9. ijbs.com [ijbs.com]
• 10. esmo.org [esmo.org]
• 11. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 12. MTT assay protocol | Abcam [abcam.com]

A Preclinical Head-to-Head: NPS-1034 vs. Sunitinib in Renal Cell Carcinoma Models

A detailed comparison for researchers and drug development professionals on the efficacy and mechanisms of two tyrosine kinase inhibitors in renal cell carcinoma.

This guide provides a comprehensive comparison of the preclinical performance of NPS-1034 and the established therapeutic agent, sunitinib, in renal cell carcinoma (RCC) models. By presenting key experimental data, detailed methodologies, and visual representations of their mechanisms, this document aims to inform researchers, scientists, and drug development professionals on the potential of NPS-1034 as an alternative or complementary therapeutic strategy.

At a Glance: NPS-1034 vs. Sunitinib

Feature	NPS-1034	Sunitinib
Primary Targets	MET, AXL, TNFRSF1A[1][2][3]	VEGFRs, PDGFRs, c-KIT, FLT3, RET[4][5][6]
Core Mechanism	Dual inhibition of MET and AXL, modulation of TNF signaling pathway[1][2][3]	Multi-targeted inhibition of receptor tyrosine kinases, primarily anti-angiogenic[4][6]
Reported Effects in RCC Models	Inhibition of tumor cell proliferation, induction of apoptosis, reduction of tumor burden in a metastatic model[1][2][3]	Inhibition of angiogenesis, induction of tumor cell apoptosis, reduction of immunosuppressive cells, established efficacy in first-line treatment of mRCC[7][8]

In Vitro Efficacy: Inhibition of Cell Viability and Induction of Apoptosis

NPS-1034 has demonstrated significant dose-dependent inhibition of cell viability in various RCC cell lines.[1] In contrast, sunitinib's direct effects on RCC cell proliferation at pharmacologically relevant concentrations are debated, with some studies suggesting its primary action is on endothelial cells.[7]

Table 1: Effect of NPS-1034 on RCC Cell Viability

Cell Line	Concentration	% Viability
A498	1 µM	Significantly Decreased
786-O	1 µM	Significantly Decreased
Caki-1	1 µM	Significantly Decreased
(Data summarized from a study by Chang et al., 2024)[1]

Table 2: Induction of Apoptosis by NPS-1034 in RCC Cell Lines

Cell Line	NPS-1034 Treatment	% Sub-G1 Phase (Apoptosis)
A498	Control	0.6%
NPS-1034	27.1%
786-O	Control	2.8%
NPS-1034	28.1%
Caki-1	Control	1.6%
NPS-1034	11.7%
(Data from a study by Chang et al., 2024)[3]

Studies have shown that sunitinib can also induce apoptosis in RCC tumor cells, an effect correlated with the inhibition of Stat3 activity.[8]

In Vivo Efficacy: Tumor Growth Inhibition in RCC Models

Both NPS-1034 and sunitinib have shown efficacy in reducing tumor burden in preclinical in vivo models of RCC.

Table 3: In Vivo Efficacy of NPS-1034 in a Lung Metastatic RCC Model

Treatment Group	Dose	Lung/Body Weight Ratio (%)	Tumor Growth Inhibition
Control	-	1.09%	-
NPS-1034	10 mg/kg	0.85%	Significant
NPS-1034	30 mg/kg	0.75%	Significant
(Data from a Renca-luc metastatic animal model)[3]

Sunitinib has been extensively studied in various in vivo RCC models and has demonstrated its ability to suppress tumor growth, primarily by inhibiting angiogenesis.[9] It is a standard comparator arm in many preclinical and clinical trials for RCC.

Mechanisms of Action: A Tale of Different Targets

The fundamental difference between NPS-1034 and sunitinib lies in their primary molecular targets and, consequently, their mechanisms of action.

NPS-1034: This compound acts as a dual inhibitor of the MET and AXL receptor tyrosine kinases.[1][2] These receptors are implicated in tumor growth, invasion, and metastasis. Furthermore, NPS-1034 has been found to inhibit TNFRSF1A, modulating the TNF signaling pathway and leading to the upregulation of the pro-apoptotic gene GADD45A.[1][2][3]

Sunitinib: As a multi-targeted tyrosine kinase inhibitor, sunitinib's primary mechanism in RCC is considered to be its anti-angiogenic effect, achieved through the inhibition of Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs) on endothelial cells.[4][6] This disrupts the formation of new blood vessels essential for tumor growth. Sunitinib also exerts direct effects on tumor cells by inhibiting other kinases like c-KIT and FLT3 and can modulate the tumor microenvironment by reducing immunosuppressive cells.[8]

Signaling Pathways

Caption: NPS-1034 signaling pathway in RCC.

Caption: Sunitinib's multi-faceted mechanism of action.

Experimental Protocols

A summary of the key experimental methodologies used in the cited studies is provided below.

Cell Viability Assay (for NPS-1034):

• Cell Lines: A498, 786-O, and Caki-1 human renal cell carcinoma cell lines.

• Treatment: Cells were treated with varying concentrations of NPS-1034 for 24 hours.

• Method: Cell viability was assessed using the Cell Counting Kit-8 (CCK-8) assay according to the manufacturer's instructions. Absorbance was measured at 450 nm.

Apoptosis Assay (for NPS-1034):

• Cell Lines: A498, 786-O, and Caki-1 cells.

• Treatment: Cells were treated with NPS-1034 for a specified period.

• Method: Cell cycle distribution and apoptosis were evaluated by flow cytometry after staining with propidium iodide (PI). The percentage of cells in the sub-G1 phase was quantified to determine the level of apoptosis.

In Vivo Lung Metastasis Model (for NPS-1034):

• Animal Model: BALB/c mice.

• Cell Line: Renca-luc cells (murine renal adenocarcinoma cells expressing luciferase) were injected intravenously to establish a lung metastasis model.

• Treatment: Mice were treated with NPS-1034 at doses of 10 mg/kg and 30 mg/kg.

• Evaluation: Tumor burden was assessed by measuring the lung-to-body weight ratio and through bioluminescence imaging.

General In Vivo Tumor Models (for Sunitinib):

• Animal Model: Typically, immunodeficient mice (e.g., nude mice) are used for xenograft models with human RCC cell lines, or syngeneic models like BALB/c mice with Renca cells are employed.[9][10]

• Cell Lines: Human RCC cell lines (e.g., 786-O, Caki-1) or murine Renca cells.[9][10]

• Treatment: Sunitinib is typically administered orally.

• Evaluation: Tumor growth is monitored by measuring tumor volume over time. Immunohistochemistry may be used to assess microvessel density and apoptosis.

Experimental Workflow

Caption: General experimental workflow.

Conclusion

NPS-1034 emerges as a promising therapeutic candidate for renal cell carcinoma with a distinct mechanism of action compared to the established drug, sunitinib. While sunitinib's efficacy is largely attributed to its potent anti-angiogenic properties, NPS-1034 demonstrates direct anti-proliferative and pro-apoptotic effects on RCC cells by targeting the MET, AXL, and TNFRSF1A pathways. The preclinical data presented in this guide suggest that NPS-1034 warrants further investigation, potentially as a monotherapy or in combination with other agents, for the treatment of RCC. Direct comparative studies in identical preclinical models would be invaluable to definitively ascertain the relative efficacy of these two agents.

References

• 1. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PMC [pmc.ncbi.nlm.nih.gov]
• 2. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Sunitinib in the treatment of renal cell carcinoma: an update on recent evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 5. youtube.com [youtube.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Sunitinib inhibition of Stat3 induces renal cell carcinoma tumor cell apoptosis and reduces immunosuppressive cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Contrasting effects of sunitinib within in vivo models of metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

A Comparative Analysis of NPS-1034 and Other AXL Inhibitors in Preclinical Research

For Immediate Release

[City, State] – [Date] – A comprehensive review of preclinical data reveals the therapeutic potential of NPS-1034, a dual MET and AXL inhibitor, in comparison to other selective AXL inhibitors currently under investigation. This guide synthesizes available efficacy data, experimental methodologies, and signaling pathway information to provide a valuable resource for researchers, scientists, and drug development professionals in the field of oncology.

NPS-1034 has demonstrated significant antitumor activity in various cancer models, particularly in non-small cell lung cancer (NSCLC) and renal cell carcinoma (RCC). Its dual-targeting mechanism offers a potential advantage in overcoming resistance to EGFR tyrosine kinase inhibitors (TKIs). This comparison guide provides an objective look at NPS-1034's performance against other notable AXL inhibitors such as bemcentinib, sitravatinib, gilteritinib, and cabozantinib.

Efficacy and Potency: A Head-to-Head Comparison

The in vitro potency of AXL inhibitors is a key indicator of their therapeutic potential. NPS-1034 exhibits a half-maximal inhibitory concentration (IC50) of 10.3 nM against AXL.[1] The following table summarizes the IC50 values for NPS-1034 and its comparators, highlighting their activity against the AXL kinase.

Inhibitor	AXL IC50 (nM)	Other Key Targets
NPS-1034	10.3[1]	MET (48 nM)[1]
Bemcentinib (BGB324/R428)	14	>100-fold selective for Axl vs. Abl
Sitravatinib (MGCD516)	1.5	MER, VEGFRs, KIT, FLT3, DDRs, TRKA/B
Gilteritinib (ASP2215)	0.73	FLT3 (0.29 nM)
Cabozantinib (XL184)	7	VEGFR2 (0.035 nM), MET (1.3 nM), RET, KIT, TIE2, FLT3

In Vivo Antitumor Activity

Preclinical animal models provide critical insights into the in vivo efficacy of these AXL inhibitors. While direct comparative studies are limited, the available data demonstrates the potential of these compounds in controlling tumor growth.

Inhibitor	Cancer Model	Dosing Regimen	Key Findings
NPS-1034	Renal Cell Carcinoma (Renca-luc metastatic model)	10 or 30 mg/kg, p.o. daily for 5 weeks	Significantly alleviated tumor burden and inhibited cell proliferation.[2][3]
NPS-1034	NSCLC (HCC827/GR xenograft)	Not specified	Effective in xenograft mouse models.[4] Combination with gefitinib resulted in substantial growth inhibition.[4]
Bemcentinib	Breast Cancer (4T1 mammary fat pad)	7-75 mg/kg, p.o. twice daily	Reduced lung metastasis.[5]
Sitravatinib	Neuroblastoma (NGP-iRFP-luc xenograft)	15 mg/kg/day, p.o. 5 days on/2 days off for 4 weeks	Significantly inhibited tumor engraftment, progression, and metastasis.[6]
Gilteritinib	Acute Myeloid Leukemia (FL-expressing MOLM-13 xenograft)	30 mg/kg	Inhibited tumor growth by 95%.
Cabozantinib	Papillary Renal Cell Carcinoma (patient-derived xenograft)	30 mg/kg, once daily for 21 days	Caused a >14-fold decrease in tumor volume.[7]
Cabozantinib	Colorectal Cancer (patient-derived xenograft)	30 mg/kg, daily for 28 days	Potent inhibitory effects on tumor growth in 80% of tumors treated.

Understanding the AXL Signaling Axis

The AXL receptor tyrosine kinase, upon activation by its ligand Gas6, triggers a cascade of downstream signaling pathways crucial for cancer cell proliferation, survival, migration, and invasion. Key pathways activated include PI3K/AKT/mTOR, MAPK/ERK, and JAK/STAT. The diagram below illustrates the central role of AXL in oncogenic signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model [mdpi.com]
• 3. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bemcentinib (R428) | Axl Inhibitor | Anti-tumor | TargetMol [targetmol.com]
• 6. researchgate.net [researchgate.net]
• 7. Cabozantinib inhibits tumor growth and metastasis of a patient-derived xenograft model of papillary renal cell carcinoma with MET mutation - PMC [pmc.ncbi.nlm.nih.gov]

NPS-1034: A Comparative Analysis of its Anti-Cancer Activity Across Diverse Malignancies

For Immediate Release

This guide provides a comprehensive cross-validation of the preclinical activity of NPS-1034, a potent dual inhibitor of MET and AXL receptor tyrosine kinases, across various cancer types. The data presented herein, compiled from recent studies, offers a comparative analysis of its efficacy, mechanism of action, and potential as a monotherapy or combination agent. This document is intended for researchers, scientists, and professionals in the field of drug development to facilitate an objective evaluation of NPS-1034's therapeutic potential.

Executive Summary

NPS-1034 has demonstrated significant anti-tumor activity in a range of preclinical cancer models, including Renal Cell Carcinoma (RCC), Pancreatic Ductal Adenocarcinoma (PDAC), Non-Small Cell Lung Cancer (NSCLC), Gastric Cancer, and Testicular Cancer. Its primary mechanism of action involves the dual inhibition of MET and AXL, key drivers of tumor growth, metastasis, and drug resistance. Furthermore, NPS-1034 has been shown to modulate other critical signaling pathways, including TNFRSF1A and GADD45A, leading to the induction of apoptosis and inhibition of cell proliferation. This guide summarizes the quantitative data from key preclinical studies, details the experimental methodologies, and visualizes the compound's mechanism of action.

Quantitative Data Summary

The anti-cancer efficacy of NPS-1034 has been quantified in various cancer cell lines and in vivo models. The following tables summarize the key findings.

Table 1: In Vitro Anti-Proliferative and Pro-Apoptotic Activity of NPS-1034

Cancer Type	Cell Line(s)	Assay	Key Findings
Renal Cell Carcinoma (RCC)	A498, 786-0, Caki-1	MTT Assay	Significant dose-dependent decrease in cell viability after 24h treatment[1].
A498, 786-0, Caki-1	Cell Cycle Analysis	Significant increase in sub-G1 phase population after 48h treatment (e.g., at 80 µM: A498: 27.1%, 786-0: 28.1%, Caki-1: 11.7%)[1].
Pancreatic Ductal Adenocarcinoma (PDAC)	BxPC-3, MIA PaCa-2	MTT & Clonogenic Assays	Dose-dependent decrease in viability and colony formation with treatments of 10, 20, 40, 80, and 160 μM NPS-1034[2].
Non-Small Cell Lung Cancer (NSCLC)	HCC78 (ROS1-rearranged)	Cell Proliferation Assay	Inhibition of cell proliferation similar to crizotinib[3][4].
HCC827/GR (Gefitinib-Resistant, MET amplified)	MTT Assay	Synergistic inhibition of cell proliferation when combined with gefitinib[5].
HCC827/ER (Erlotinib-Resistant, AXL activated)	MTT Assay	Synergistic inhibition of cell proliferation when combined with erlotinib[5].
Testicular Cancer	NCCIT, NTERA2	Not Specified	Induced apoptosis, leading to decreased viability and clonogenicity[2].

Table 2: Kinase Inhibitory Profile of NPS-1034

Kinase Target	IC50	Notes
AXL	10.3 nmol/L	Primary target[3].
MET	48 nmol/L	Primary target[3].
ROS1	Not specified	More potent inhibition of ROS1 activity than crizotinib[3][4].
Other Kinases	Not specified	Showed significant inhibitory activity against CSF1R, DDR, FLT3, KIT, MERTK, MST1R, TIE1, and TRK at 1 µmol/L ATP[3].

Table 3: In Vivo Efficacy of NPS-1034

Cancer Type	Animal Model	Key Findings
Renal Cell Carcinoma (RCC)	Renca-luc metastatic mouse model	Significantly decreased the number and volume of tumor particles and inhibited cell proliferation (decreased Ki-67 staining) after 5 weeks of oral treatment[1][6].
Gastric Cancer	MKN45 xenograft mouse model	Inhibited tumor growth through anti-angiogenetic and pro-apoptotic properties[2].
Non-Small Cell Lung Cancer (NSCLC)	HCC827/GR xenograft mouse model	Combination with gefitinib led to inhibition of tumor proliferation and increased apoptosis compared to monotherapy[4]. Reduced tumor growth in MET-amplified xenografts[7][8].

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the mechanism of action of NPS-1034 and a typical experimental workflow for its evaluation.

Caption: Mechanism of action of NPS-1034 in cancer cells.

References

• 1. mdpi.com [mdpi.com]
• 2. The Therapeutic Role of NPS-1034 in Pancreatic Ductal Adenocarcinoma as Monotherapy and in Combination with Chemotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. NPS-1034 Exerts Therapeutic Efficacy in Renal Cell Carcinoma Through Multiple Targets of MET, AXL, and TNFRSF1A Signaling in a Metastatic Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to NPS-1034 and Foretinib for MET and AXL Targeting

In the landscape of targeted cancer therapy, the receptor tyrosine kinases MET and AXL have emerged as critical mediators of tumor growth, invasion, and drug resistance. Their concurrent inhibition is a promising strategy to overcome resistance to other targeted agents and improve patient outcomes. This guide provides a detailed, data-driven comparison of two inhibitors, NPS-1034 and foretinib, which both target MET and AXL, to assist researchers, scientists, and drug development professionals in their evaluation of these compounds.

Executive Summary

NPS-1034 is a potent dual inhibitor with strong activity against both AXL and MET.[1][2] Preclinical studies highlight its efficacy in non-small cell lung cancer (NSCLC) models that have developed resistance to EGFR inhibitors via MET or AXL activation.[3][4] Foretinib is a multi-kinase inhibitor with high potency against MET and VEGFR2, and additional activity against AXL and RON.[5][6][7] It has been evaluated in several clinical trials, demonstrating clinical activity in cancers such as papillary renal cell carcinoma and medullary thyroid cancer.[8][9] While no direct head-to-head studies are publicly available, this guide synthesizes existing data to compare their target profiles, potency, and preclinical efficacy.

Mechanism of Action and Signaling Pathways

Both NPS-1034 and foretinib function as ATP-competitive inhibitors of their target kinases. By binding to the kinase domain of MET and AXL, they block autophosphorylation and the subsequent activation of downstream signaling cascades crucial for cancer cell proliferation, survival, and migration, such as the PI3K/AKT and RAS/MAPK pathways.[3][10] Foretinib's additional potent inhibition of VEGFR2 adds a strong anti-angiogenic component to its mechanism.[11][12]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. MET and AXL inhibitor NPS-1034 exerts efficacy against lung cancer cells resistant to EGFR kinase inhibitors because of MET or AXL activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. selleckchem.com [selleckchem.com]
• 6. Foretinib (GSK1363089), a multi-kinase inhibitor of MET and VEGFRs, inhibits growth of gastric cancer cell lines by blocking inter-receptor tyrosine kinase networks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase II Study Evaluating 2 Dosing Schedules of Oral Foretinib (GSK1363089), cMET/VEGFR2 Inhibitor, in Patients with Metastatic Gastric Cancer | PLOS One [journals.plos.org]
• 8. aacrjournals.org [aacrjournals.org]
• 9. A phase I study of foretinib, a multi-targeted inhibitor of c-Met and vascular endothelial growth factor receptor 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. Foretinib | C34H34F2N4O6 | CID 42642645 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. go.drugbank.com [go.drugbank.com]

Safety & Regulatory Compliance

Proper Disposal of NPS-1034: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds is a critical component of laboratory safety and environmental responsibility. This document provides essential, immediate safety and logistical information for the proper disposal of NPS-1034, a dual inhibitor of MET and AXL receptor tyrosine kinases. While NPS-1034 is not classified as a hazardous substance according to the Globally Harmonized System (GHS), responsible disposal practices are necessary to minimize environmental impact.

Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective equipment (PPE) is worn, including safety glasses, gloves, and a lab coat. All handling of NPS-1034 should be performed in a well-ventilated area or a fume hood to avoid inhalation of any dust or aerosols. In case of accidental contact, refer to the first aid measures outlined in the Safety Data Sheet (SDS).

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for NPS-1034.

Property	Value
Molecular Formula	C₃₁H₂₃F₂N₅O₃
Molecular Weight	551.6 g/mol
IC₅₀ for MET	48 nM
IC₅₀ for AXL	10.3 nM
Solubility in DMSO	25 mg/mL
Solubility in DMF	20 mg/mL
Solubility in Ethanol	1 mg/mL

Step-by-Step Disposal Procedures

The appropriate disposal method for NPS-1034 depends on the form of the waste: solid powder, solutions, or contaminated labware.

Disposal of Solid NPS-1034 Powder

• Waste Collection: Collect waste NPS-1034 powder in a clearly labeled, sealed container. The container should be compatible with the chemical and appropriately labeled as "Non-hazardous chemical waste for disposal" and include the name "NPS-1034."

• Institutional Guidelines: Follow your institution's specific guidelines for the disposal of non-hazardous chemical waste. Many institutions have a dedicated chemical waste program for the collection and disposal of such materials.

• Avoid Trash Disposal: Do not dispose of solid NPS-1034 powder in the regular trash to prevent its release into the environment.

Disposal of NPS-1034 Solutions

• Solvent Consideration: The disposal of NPS-1034 solutions will be dictated by the solvent used.

  • Aqueous Solutions: While NPS-1034 has low aqueous solubility, any dilute aqueous solutions should not be disposed of down the drain unless permitted by your institution's environmental health and safety (EHS) office.

  • Organic Solvents (e.g., DMSO, DMF, Ethanol): Solutions of NPS-1034 in organic solvents must be treated as chemical waste.

• Waste Collection: Collect the waste solution in a compatible, sealed, and clearly labeled container. The label should indicate the full chemical composition, including the solvent and the presence of NPS-1034.

• Segregation: Keep halogenated and non-halogenated solvent waste streams separate, as is standard practice in laboratory waste management.

• Institutional Pickup: Arrange for the disposal of the chemical waste through your institution's EHS program.

Disposal of Contaminated Labware

• Decontamination: Whenever possible, decontaminate labware that has come into contact with NPS-1034. This can be achieved by rinsing with an appropriate solvent (e.g., ethanol) to remove any residue.

• Rinsate Collection: The solvent rinsate from the decontamination process must be collected and disposed of as chemical waste, following the procedure for NPS-1034 solutions.

• Disposal of Cleaned Labware: Once thoroughly decontaminated, the labware can typically be disposed of according to standard laboratory procedures for glassware or plasticware.

• Non-Decontaminated Labware: If decontamination is not feasible, the contaminated labware (e.g., pipette tips, vials, gloves) should be collected in a designated, sealed waste container. This container should be clearly labeled as "Non-hazardous chemical waste" and include a description of the contents. Dispose of this waste through your institution's chemical waste program.

Experimental Protocols Cited

The disposal procedures outlined above are based on standard laboratory safety practices and information derived from the Safety Data Sheet for NPS-1034. No specific experimental protocols for the disposal of NPS-1034 were cited in the provided search results. The primary guidance comes from the SDS, which indicates the substance is not classified as hazardous but should be prevented from entering sewer systems or waterways.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of NPS-1034 waste.

Caption: Decision tree for the proper disposal of different forms of NPS-1034 waste.

Essential Safety and Handling Protocols for NPS-1034

This document provides crucial safety and logistical information for the handling and disposal of NPS-1034, a dual inhibitor of AXL and MET, intended for laboratory research professionals.[1] The following procedures are designed to ensure the safe management of this compound in a research setting.

1. Hazard Identification and General Precautions

According to the Safety Data Sheet (SDS), NPS-1034 is not classified as a hazardous substance under the Globally Harmonized System (GHS).[2] However, as with any research chemical, it is essential to handle it with care. The compound is intended for research use only and is not for human or veterinary diagnostic or therapeutic use.[2] There are no known adverse physical or health effects that are not covered by the hazard classes of the Hazard Communications Standard.[2]

General hygiene and safety measures in a laboratory setting are paramount. Avoid eating, drinking, or smoking in areas where chemicals are handled.[3][4] Wash hands thoroughly after handling NPS-1034.[3][4]

2. Personal Protective Equipment (PPE)

Consistent with standard laboratory practices for handling chemical compounds, appropriate personal protective equipment should be worn. While NPS-1034 is not classified as hazardous, the use of PPE minimizes potential exposure and ensures a safe working environment.[5][6][7]

PPE Type	Specification	Purpose
Hand Protection	Chemical-resistant gloves (e.g., nitrile)	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes or airborne particles.[8]
Body Protection	Laboratory coat	To protect skin and clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. A respirator may be necessary if handling large quantities or if there is a risk of dust or aerosol formation.[3][4]	To prevent inhalation of airborne particles.

3. First Aid Measures

In case of accidental exposure, the following first aid measures are recommended[2]:

• After inhalation: Move the person to fresh air. If symptoms persist, consult a physician.

• After skin contact: Generally, the product does not irritate the skin. Wash with soap and water.

• After eye contact: Rinse opened eye for several minutes under running water.

• After swallowing: If symptoms persist, consult a doctor.

4. Storage and Disposal

Storage: For long-term stability, NPS-1034 should be stored at -20°C for up to one year or at -80°C for up to two years.[1] The substance should be stored in a well-ventilated place with the container tightly closed.[3][4]

Disposal: Dispose of contents and containers in accordance with local, regional, and national regulations. Do not allow the undiluted product or large quantities of it to reach ground water, water courses, or sewage systems, as it is considered slightly hazardous for water.[2]

5. Accidental Release and Spill Procedure

In the event of a spill, follow a structured response to ensure safety and minimize environmental contamination.

Caption: Workflow for a chemical spill response.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. saunitedinitiatorsprod.blob.core.windows.net [saunitedinitiatorsprod.blob.core.windows.net]
• 4. saunitedinitiatorsprod.blob.core.windows.net [saunitedinitiatorsprod.blob.core.windows.net]
• 5. nps.gov [nps.gov]
• 6. publications.ashp.org [publications.ashp.org]
• 7. osha.gov [osha.gov]
• 8. uttyler.edu [uttyler.edu]